3,4-Dibromo-5-chloro-8-methoxyquinoline

• CAS: 1209146-93-9

Core Science & Biosynthesis

Foreword: The Quinoline Scaffold - A Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the Biological Activity of Halogenated 8-Methoxyquinoline Derivatives

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a cornerstone in the architecture of biologically active molecules.[1] Its derivatives have demonstrated a vast spectrum of pharmacological activities, including antimicrobial, anticancer, and neuroprotective properties.[2][3] The strategic placement of functional groups on this scaffold allows for the fine-tuning of its physicochemical properties and biological targets. This guide focuses specifically on 8-methoxyquinoline derivatives, with an emphasis on how halogenation—the introduction of halogen atoms—modulates their activity. While the closely related 8-hydroxyquinolines (8-HQ) are more extensively studied due to their potent metal-chelating abilities, understanding the 8-methoxy variants is crucial.[1][2] The methoxy group can alter lipophilicity, metabolic stability, and may act as a bioisostere or a prodrug moiety for the active hydroxyl form, providing a distinct avenue for drug design.

The Strategic Importance of Substitution: 8-Methoxy and Halogenation

The biological profile of a quinoline derivative is profoundly influenced by the nature and position of its substituents. The 8-position is particularly critical. An oxygen-containing group at this position, in proximity to the ring's nitrogen atom, creates a bidentate chelation site for essential metal ions like iron, copper, and zinc.[2][4] This chelation capability is a primary driver of the biological activity of 8-hydroxyquinolines.

By replacing the hydroxyl group with a methoxy group (–OCH₃), several key properties are altered:

• Reduced Chelating Activity: The methoxy group significantly diminishes the ability to chelate metals compared to the free hydroxyl group. This suggests that the biological mechanisms of 8-methoxy derivatives may be less dependent on metal ion disruption or, alternatively, that they may act as prodrugs, being metabolized in vivo to the active 8-hydroxy form.

• Increased Lipophilicity: The addition of a methyl group increases the molecule's lipophilicity (fat-solubility). This can enhance membrane permeability, potentially improving cellular uptake and blood-brain barrier penetration—a critical factor for neuroprotective agents.[5]

• Metabolic Stability: The methoxy group can protect the phenolic oxygen from rapid phase II metabolism (e.g., glucuronidation), potentially leading to a longer biological half-life.

Halogenation (the introduction of F, Cl, Br, or I) further refines the molecule's activity profile. Halogens are potent modulators of:

• Electronic Effects: As highly electronegative atoms, they can withdraw electron density from the aromatic ring, altering the molecule's reactivity and binding interactions with biological targets.[6]

• Lipophilicity: Halogen atoms increase lipophilicity, which can enhance membrane transport and hydrophobic interactions.

• Steric hindrance: The size of the halogen atom can influence how the molecule fits into the binding pocket of a target enzyme or receptor.

Therefore, the combination of an 8-methoxy group and halogen substituents provides a powerful toolkit for medicinal chemists to develop highly specific and potent therapeutic agents.

Synthetic Pathways: Crafting the Molecules

The synthesis of halogenated 8-methoxyquinolines typically begins with the more readily available 8-hydroxyquinoline or 8-methoxyquinoline. A common strategy involves direct electrophilic halogenation.

General Synthesis Workflow

The following diagram outlines a representative synthetic route. The initial step is the methylation of 8-hydroxyquinoline to produce the 8-methoxy scaffold, which is then subjected to electrophilic bromination.

Caption: General workflow for the synthesis of halogenated 8-methoxyquinoline derivatives.

Detailed Experimental Protocol: Synthesis of 5,7-Dibromo-8-methoxyquinoline

This protocol is adapted from established methods for the electrophilic halogenation of 8-substituted quinolines.[7][8]

Objective: To synthesize 5,7-dibromo-8-methoxyquinoline from 8-methoxyquinoline.

Materials:

• 8-methoxyquinoline

• Molecular bromine (Br₂)

• Chloroform (CHCl₃)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator.

Procedure:

• Dissolution: Dissolve 8-methoxyquinoline (1.0 equivalent) in chloroform in a round-bottom flask. Stir the solution at room temperature.

• Bromine Addition: In a separate container, prepare a solution of bromine (2.1 equivalents) in chloroform. Add this bromine solution dropwise to the stirred 8-methoxyquinoline solution over a period of 15-20 minutes.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer with a 5% sodium bicarbonate solution (3 times) to neutralize any remaining acid and quench excess bromine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the chloroform solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or benzene) to yield the pure 5,7-dibromo-8-methoxyquinoline.[7]

Self-Validation: The identity and purity of the final compound must be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Antimicrobial and Antifungal Activity

Halogenated quinolines have emerged as a powerful class of antimicrobial agents, particularly for their ability to combat drug-resistant bacteria and persistent biofilms.[9][10]

Eradication of Bacterial Biofilms

Bacterial biofilms are communities of bacteria encased in a self-produced matrix, which renders them highly tolerant to conventional antibiotics.[9] Halogenated quinolines have demonstrated remarkable efficacy in eradicating these persistent structures.[11] Researchers have shown that these compounds can eliminate over 99.9% of biofilm cells from pathogens like methicillin-resistant Staphylococcus aureus (MRSA), methicillin-resistant Staphylococcus epidermidis (MRSE), and vancomycin-resistant Enterococcus faecium (VRE).[9] A key advantage is that their mechanism appears to be non-toxic to mammalian cells.[9]

The following table summarizes the activity of select halogenated quinoline analogues against various bacterial strains.

Compound ID	Modification	Target Organism	MIC (µM)	MBEC (µM)	Reference
HQ 1	Parent Halogenated Quinolone	MRSA	-	-	[10]
HQ 2	Modified at C2-position	MRSE 35984	0.59	2.35	[11][12]
HQ 8	Novel Analogue	MRSE 35984	0.10	-	[10]
HQ 10	Novel Analogue	MRSE 35984	0.15	-	[10]
HQ 15	Novel Analogue	VRE	0.30	-	[10]
8-Methoxyquinoline	Unsubstituted	Bacillus subtilis	Strong Activity	-	[13]
8-Methoxyquinoline	Unsubstituted	Salmonella typhi	Strong Activity	-	[13]

MIC: Minimum Inhibitory Concentration; MBEC: Minimum Biofilm Eradication Concentration.

Antifungal Properties

The activity of these compounds extends to pathogenic fungi. Studies have reported that halogenated quinoline analogues can inhibit the growth of Candida albicans and Cryptococcus neoformans at nanomolar concentrations.[14] Significantly, certain analogues were also capable of eradicating mature fungal biofilms, a major challenge in treating invasive fungal infections.[14] The proposed mechanism involves penetration into the fungal cells to elicit an intracellular effect.[14] Furthermore, a study on 8-methoxyquinoline itself showed strong antifungal activity against Aspergillus flavus, Aspergillus niger, and Trichophyton species.[13]

Experimental Protocol: Biofilm Eradication Assay (Crystal Violet Method)

Objective: To quantify the ability of a test compound to eradicate a pre-formed bacterial biofilm.

Caption: Workflow for the Crystal Violet Biofilm Eradication Assay.

Anticancer Activity

The quinoline scaffold is present in numerous anticancer agents, and its derivatives act through diverse mechanisms including cell cycle arrest, induction of apoptosis, and inhibition of angiogenesis.[15][16]

Mechanisms of Action

Halogenated 8-hydroxyquinoline derivatives have shown significant promise. For instance, clioquinol (5-chloro-7-iodo-8-hydroxyquinoline) and nitroxoline (5-nitro-8-hydroxyquinoline) have been found to exhibit anticancer activity against cholangiocarcinoma cells.[17] Their mechanism involves the disruption of the oncogenic Forkhead Box M1 (FoxM1) signaling pathway.[17] This leads to the downregulation of key downstream targets involved in cell cycle progression and survival, such as cdc25b and survivin.[17]

Caption: Inhibition of the FoxM1 signaling pathway by halogenated 8-hydroxyquinolines.

While data specifically on halogenated 8-methoxyquinolines is more limited, some derivatives have shown activity. For example, 6,8-dimethoxyquinoline demonstrated significant antiproliferative activity against HT-29 colon cancer cells.[15] It is often observed that a free 8-hydroxyl group is beneficial for anticancer activity, suggesting that 8-methoxy derivatives may require metabolic activation to exert their full potential.[4]

Experimental Protocol: MTT Assay for Cytotoxicity

Objective: To determine the concentration of a compound that inhibits the growth of cancer cells by 50% (IC₅₀). This assay measures the metabolic activity of cells, which correlates with cell viability.[16]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) into a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the halogenated 8-methoxyquinoline derivative and incubate for a specified period (e.g., 48 or 72 hours).[16]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Quantification: Measure the absorbance of the purple solution using a microplate reader (typically at ~570 nm).

• Analysis: Calculate the percentage of cell viability for each concentration relative to an untreated control. The IC₅₀ value is determined by plotting viability against compound concentration.

Neuroprotective Potential

Neurodegenerative diseases like Alzheimer's and Parkinson's are often associated with metal ion dyshomeostasis and oxidative stress.[18] The metal-chelating ability of 8-hydroxyquinolines makes them attractive candidates for tackling these pathologies.[18][19]

Derivatives such as PBT2 (5,7-dichloro-2-[(dimethylamino)methyl]quinolin-8-ol) have progressed to Phase IIa clinical trials for Alzheimer's disease, demonstrating the therapeutic potential of this scaffold.[5] These compounds can sequester excess metal ions, preventing them from participating in the generation of reactive oxygen species (ROS) and promoting the aggregation of amyloid-β peptides.[5][19]

Halogenated 8-methoxyquinolines could offer advantages in this area. Their increased lipophilicity may facilitate crossing the blood-brain barrier. Studies on 8-hydroxyquinoline derivatives have shown they can offer partial neuroprotection against high glucose toxicity in neuronal cell models, a process linked to diabetic neuropathy.[20] Specifically, clioquinol and nitroxoline were shown to reduce the expression of calpain, an enzyme involved in cell death pathways.[20] While direct evidence for 8-methoxy derivatives is still emerging, their structural similarity suggests they warrant investigation for similar neuroprotective effects.[18]

Conclusion and Future Outlook

Halogenated 8-methoxyquinoline derivatives represent a versatile and highly tunable chemical scaffold with significant therapeutic potential. While much of the foundational research has been built upon their 8-hydroxy counterparts, the unique physicochemical properties imparted by the methoxy group—namely increased lipophilicity and metabolic stability—make them compelling candidates for drug development.

The most robust evidence for their efficacy lies in the antimicrobial field, where halogenated quinolines have proven to be potent agents against drug-resistant bacteria and their biofilms. Their anticancer and neuroprotective activities, while promising, require further exploration to elucidate specific mechanisms of action and to conduct rigorous structure-activity relationship (SAR) studies.

Future research should focus on:

• Direct Comparative Studies: Systematically comparing the biological activity of halogenated 8-methoxyquinolines with their 8-hydroxy analogues to clarify the role of the methoxy group and potential prodrug effects.

• Mechanism of Action: Investigating whether 8-methoxy derivatives operate through novel, metal-independent pathways or require bioactivation to the corresponding phenol.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their viability as clinical candidates.

The continued exploration of this chemical space is poised to yield next-generation therapeutics for infectious diseases, cancer, and neurodegenerative disorders.

References

• University of Florida. (2020). Halogenated Quinolines: Antibacterial Agents that Prevent and Eradicate Microbial Biofilms. Available at: [Link]

• Garrison, A. T., et al. (2018). The Path to New Halogenated Quinolines With Enhanced Activities Against Staphylococcus epidermidis. Drug Discovery and Therapeutic Science. Available at: [Link]

• Garrison, A. T., et al. (2016). Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines with antibacterial and biofilm eradication activities against drug resistant and tolerant bacteria. MedChemComm. Available at: [Link]

• Garrison, A. T., et al. (2016). In vitro antifungal and antibiofilm activities of halogenated quinoline analogues against Candida albicans and Cryptococcus neoformans. Journal of Visualized Experiments. Available at: [Link]

• ResearchGate. (2018). (PDF) The Path to New Halogenated Quinolines With Enhanced Activities Against Staphylococcus epidermidis. Available at: [Link]

• Al-Ostoot, F. H., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Preparation of 8-methoxyquinoline-5-sulfonamides (6). Reagents and.... Available at: [Link]

• Saadeh, H. A., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. Available at: [Link]

• Halauko, A., et al. (2015). Quinoline-based clioquinol and nitroxoline exhibit anticancer activity inducing FoxM1 inhibition in cholangiocarcinoma cells. International Journal of Oncology. Available at: [Link]

• ResearchGate. (2014). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. Available at: [Link]

• Sokal, A., et al. (2025). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. Molecules. Available at: [Link]

• Kurt, B., et al. (2018). Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. Molecules. Available at: [Link]

• Semantic Scholar. (n.d.). Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. Available at: [Link]

• Omar, M. A., & Tolba, M. S. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Organic & Medicinal Chemistry International Journal. Available at: [Link]

• Suwanjang, W., et al. (2016). Effect of 8-hydroxyquinoline and derivatives on human neuroblastoma SH-SY5Y cells under high glucose. PeerJ. Available at: [Link]

• Silva, V., et al. (2023). New 8-hydroxyquinoline derivatives as promising therapeutic approaches targeting neurodegeneration. Scientific Letters. Available at: [Link]

• Mirković, B., et al. (2018). Biological Evaluation of 8-Hydroxyquinolines as Multi-Target Directed Ligands for Treating Alzheimer's Disease. Current Alzheimer Research. Available at: [Link]

• ResearchGate. (2022). Synthesis of new halogenated compounds based on 8-hydroxyquinoline derivatives for the inhibition of acid corrosion: Theoretical and experimental investigations. Available at: [Link]

• Musiol, R., et al. (2010). Investigating the Activity Spectrum for Ring-Substituted 8-Hydroxyquinolines. Molecules. Available at: [Link]

• Le, T., & Gazy, A. (2023). Insight into the Mode of Action of 8-Hydroxyquinoline-Based Blockers on the Histamine Receptor 2. International Journal of Molecular Sciences. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications. Available at: [Link]

• Gershon, H., & McNeil, M. W. (1972). Electrophilic halogenation of 8-methoxyquinoline. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2025). (PDF) Highlights of the chemistry and pharmacological potential of 8-hydroxyquinoline: a review. Available at: [Link]

• ResearchGate. (2025). Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. Available at: [Link]

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In-Depth Technical Guide: Predicted Solubility Profile of 3,4-Dibromo-5-chloro-8-methoxyquinoline

Executive Summary

This technical guide provides a comprehensive solubility analysis of 3,4-Dibromo-5-chloro-8-methoxyquinoline , a highly lipophilic heterocyclic intermediate. Due to the absence of empirical data in open literature for this specific polysubstituted scaffold, this guide utilizes Hansen Solubility Parameters (HSP) and QSAR (Quantitative Structure-Activity Relationship) principles to predict its solvation behavior.

Key Predictive Insights:

• Hydrophobicity: The molecule is predicted to be practically insoluble in water (

  ) due to the heavy halogenation (Br, Cl) masking the polar quinoline nitrogen.

• Solvation Mechanism: Dissolution will be driven primarily by dispersion forces (

  ) and dipole-dipole interactions ( ) .

• Target Solvents: Halogenated hydrocarbons (DCM, Chloroform) and polar aprotic solvents (DMSO, DMF) are predicted to be the most effective solubilizers.

Molecular Profiling & Physicochemical Theory

To accurately predict solubility, we must first deconstruct the molecular architecture of the compound. The solubility of 3,4-Dibromo-5-chloro-8-methoxyquinoline is governed by the competition between its Crystal Lattice Energy (CLE) and Solvation Enthalpy .

Structural Deconstruction

Structural Feature	Physicochemical Impact	Solubility Consequence
Quinoline Core	Aromatic, planar, -deficient system.	Promotes - stacking, increasing melting point ( ) and CLE.
3,4-Dibromo & 5-Chloro	Electron-withdrawing, high atomic mass, high polarizability.	Significantly increases Dispersion ( ) forces. Enhances lipophilicity.
8-Methoxy Group	Electron-donating, weak H-bond acceptor.	Provides a minor "polar handle" ( ), allowing limited solubility in polar organic solvents.
Lack of H-Bond Donors	No -OH or -NH groups.	Zero Hydrogen Bonding Donor ( ) capacity. Poor solubility in protic solvents (Water, MeOH).

The "General Solubility Equation" Context

The solubility (

) is theoretically approximated by the General Solubility Equation (GSE). For this rigid, poly-halogenated molecule, the high melting point (predicted C) acts as a significant barrier to dissolution.

• High

  : The halogens facilitate strong intermolecular halogen bonding, stabilizing the crystal lattice.

• High

  : The hydrophobic surface area dominates the molecule.

Computational Prediction Framework: Hansen Solubility Parameters (HSP)

To select the optimal solvents without wasting material, we employ the Hansen Solubility Parameter system. The total cohesive energy density (

) is split into three components:

• (Dispersion): Van der Waals forces (Dominant in this molecule).
• (Polarity): Dipole moments (Moderate contribution).
• (Hydrogen Bonding): H-bonds (Low contribution).

Predicted HSP Values

Based on group contribution methods (Van Krevelen/Hoftyzer) for the specific substituents:

• (Dispersion): ~20.5 MPa (High due to Br/Cl).
• (Polarity): ~8.5 MPa (Due to Quinoline N and Methoxy O).
• (H-Bonding): ~4.5 MPa (Very low).

Interaction Radius (

): Solubility is likely when the "distance" ( ) between solvent and solute in Hansen space is minimized ( ).

Visualization of the Prediction Workflow

Figure 1: Computational workflow for predicting solubility using Group Contribution Methods and Hansen Solubility Parameters.

Predicted Solubility Landscape

The following table categorizes organic solvents based on the calculated

distance.

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Excellent	Perfect match for high and low . The "heavy" nature of the solvent matches the solute.
Polar Aprotic	DMSO, DMF, DMAc	Good to Excellent	High dipolar capability overcomes the crystal lattice energy; good match for the polarizable halogens.
Cyclic Ethers	THF, 1,4-Dioxane	Good	Moderate polarity and good dispersion match. Excellent for reaction intermediates.
Aromatic Hydrocarbons	Toluene, Xylene	Moderate to Good	- interactions with the quinoline ring aid dissolution, though slightly less polar than ideal.
Esters/Ketones	Ethyl Acetate, Acetone	Moderate	Reasonable polarity match, but lower dispersion forces ( ) than chlorinated solvents.
Alcohols	Methanol, Ethanol	Poor	High of solvent creates a mismatch. The solute cannot donate H-bonds to the solvent network.
Alkanes	Hexane, Heptane	Very Poor	mismatch. The solvent is too non-polar to interact with the methoxy/quinoline core.
Aqueous	Water, PBS Buffer	Insoluble	Complete hydrophobic exclusion. barrier is too high.

Experimental Validation Protocol

To transition from prediction to proven data, the Saturation Shake-Flask Method followed by HPLC-UV quantification is the gold standard. This protocol ensures thermodynamic equilibrium is reached.

Materials Required

• Compound: 3,4-Dibromo-5-chloro-8-methoxyquinoline (>98% purity).

• Solvents: HPLC Grade (DCM, DMSO, Toluene, MeOH).

• Equipment: Orbital Shaker (temp controlled), 0.22

  m PTFE Syringe Filters (chemically resistant), HPLC system with UV/Vis detector (or DAD).

Step-by-Step Methodology

• Preparation of Supersaturation:

  • Weigh approx. 10 mg of solid into a 4 mL amber glass vial (amber to prevent photolytic dehalogenation).

  • Add 1.0 mL of the target solvent.

  • Check Point: If the solid dissolves immediately, add more solid until a visible suspension persists.

• Equilibration (The Critical Step):

  • Place vials in an orbital shaker at 25°C (± 0.5°C).

  • Agitate at 300 RPM for 24 hours . This time is necessary to overcome the high lattice energy of the halogenated crystal.

• Phase Separation:

  • Remove vials and let stand for 1 hour to allow sedimentation.

  • Filter the supernatant using a 0.22

    m PTFE filter . Note: Do not use Nylon filters as they may bind the lipophilic quinoline.

• Quantification (HPLC-UV):

  • Dilute the filtrate 100-fold with Acetonitrile (ACN) to bring it into the linear range of the detector.

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5

    m).

  • Mobile Phase: ACN:Water (80:20) is recommended due to high lipophilicity.

  • Detection: 254 nm (aromatic core) and 300-320 nm (quinoline conjugation).

Experimental Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for thermodynamic solubility determination.

Applications in Synthesis & Drug Delivery

Understanding the solubility of this intermediate is critical for:

• Nucleophilic Substitution (

  ): The 5-chloro position in quinolines is activated. Reactions should be run in DMSO or DMF where solubility is high, facilitating nucleophilic attack by amines or thiols.

• Purification: Since the compound is soluble in DCM but poor in alcohols, recrystallization can likely be achieved by dissolving in hot DCM/Ethanol mixtures and cooling, or using a solvent/anti-solvent pair like THF/Hexane .

• Formulation: If this scaffold is part of a drug candidate, its poor aqueous solubility will require formulation strategies such as Amorphous Solid Dispersions (ASD) or Lipid-based formulations (SEDDS) to improve bioavailability.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• Yalkowsky, S. H., & Banerjee, S. (1992). Aqueous Solubility: Methods of Estimation for Organic Compounds. Marcel Dekker.

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. [Link]

• Bergström, C. A. S., et al. (2007). "Accuracy of calculated pH-dependent aqueous drug solubility." European Journal of Pharmaceutical Sciences, 32(4-5), 383-393. (Validation of solubility protocols for lipophilic bases).

• BenchChem. (2025).[1][2] Solubility protocols for quinoline derivatives. (General reference for quinoline handling).

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A Senior Application Scientist's Guide to Novel Quinoline Scaffolds in Medicinal Chemistry

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Legacy and Evolving Potential of the Quinoline Scaffold

The quinoline scaffold, a simple fusion of a benzene and a pyridine ring, represents one of the most vital "privileged structures" in medicinal chemistry.[1][2] Its journey from a component of coal tar and a key structural feature in natural alkaloids, like the historic antimalarial quinine, to a cornerstone of modern drug design is a testament to its remarkable chemical versatility and pharmacological promiscuity.[2][3][4] Quinoline-based compounds are not confined to a single therapeutic area; they exhibit a vast spectrum of biological activities, including antimalarial, anticancer, antimicrobial, anti-inflammatory, and cardiovascular effects.[2][4][5][6][7][8]

This guide is designed to move beyond a simple recitation of facts. As a senior application scientist, my objective is to provide an in-depth, field-proven perspective on the synthesis, functionalization, and application of novel quinoline scaffolds. We will explore the causality behind synthetic choices, delve into the nuances of structure-activity relationships (SAR), and present actionable protocols and data to empower your research and development endeavors. The narrative that follows is built on a foundation of established chemical principles, validated experimental data, and the innovative strategies currently shaping the future of quinoline-based therapeutics.

Part 1: Constructing the Core - Foundational Synthetic Methodologies

The ability to efficiently and selectively construct the quinoline nucleus is paramount. The choice of synthetic route is often dictated by the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. While numerous methods exist, a core set of named reactions remains fundamental to the field, each with distinct advantages and limitations.[1][9][10]

The Classics: Time-Tested Routes to the Quinoline Nucleus

Classical syntheses, developed in the late 19th century, are still widely employed due to their reliability and use of accessible starting materials.

• Skraup Synthesis: This archetypal reaction involves heating an aniline with glycerol, sulfuric acid, and an oxidizing agent (like nitrobenzene) to produce quinoline.[11][12] The mechanism begins with the acid-catalyzed dehydration of glycerol to acrolein, followed by a Michael addition of the aniline.[9][11][13] The resulting intermediate undergoes cyclization and oxidation to yield the aromatic quinoline.[11]

  • Expert Insight: The Skraup synthesis is notoriously exothermic and can be violent.[11] For this reason, moderators like ferrous sulfate are often employed to control the reaction rate.[12] While robust for producing the parent quinoline and some simple derivatives, it is less suitable for complex or sensitive substrates due to the harsh acidic and oxidative conditions.

• Doebner-von Miller Reaction: A more versatile modification, this reaction condenses anilines with α,β-unsaturated carbonyl compounds in the presence of an acid catalyst (often Lewis acids like tin tetrachloride or Brønsted acids).[9][14][15] This method allows for the synthesis of a wider range of substituted quinolines, particularly 2- and 4-substituted derivatives.[9] The mechanism is complex and thought to proceed through a fragmentation-recombination pathway.[14][16]

• Combes Synthesis: This method provides straightforward access to 2,4-disubstituted quinolines through the acid-catalyzed condensation of an aniline with a β-diketone.[9][13][17][18] The reaction proceeds via the formation of an enamine intermediate, which then undergoes cyclodehydration.[17][18][19]

  • Trustworthiness Check: A key consideration in the Combes synthesis is regioselectivity when using meta-substituted anilines, as ring closure can occur at either ortho position, potentially leading to a mixture of 5- and 7-substituted quinoline isomers that require separation.[17]

• Gould-Jacobs Reaction: This is a critical pathway for synthesizing 4-hydroxyquinolines (which exist as their 4-quinolone tautomers), the core of many synthetic antibiotics.[10][20][21] The reaction involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization and subsequent hydrolysis/decarboxylation.[10][20][22]

  • Expert Insight: The high temperatures (often >250 °C) required for the cyclization step can be a significant drawback. Modern protocols often utilize microwave irradiation to dramatically reduce reaction times and improve yields under milder conditions.[21][22]

• Friedländer Annulation: One of the most versatile and widely used methods, the Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., another ketone or ester).[1][23][24][25] The reaction can be catalyzed by either acid or base and is prized for its convergence and ability to build polysubstituted quinolines in a single step.[1][25]

• Pfitzinger Reaction: This reaction provides a direct route to quinoline-4-carboxylic acids, which are important pharmacophores and synthetic intermediates.[26][27] It involves the condensation of isatin with a carbonyl compound containing an α-methylene group in the presence of a strong base.[26][28] The base first hydrolyzes isatin to a keto-acid, which then condenses with the carbonyl partner, cyclizes, and dehydrates.[26][28]

Visualizing the Synthetic Landscape

The following diagram illustrates the convergence of these classical methods toward the quinoline core from different starting materials.

Caption: Major classical pathways to the quinoline scaffold.

Part 2: A Validated Protocol - Microwave-Assisted Gould-Jacobs Synthesis

To illustrate a modern, efficient approach, here is a detailed, self-validating protocol for the synthesis of a 4-quinolone core, a precursor for numerous antibacterial agents.[10] This protocol leverages microwave irradiation to overcome the high energy barrier of the classical thermal cyclization.[21][22]

Experimental Workflow: Two-Step Synthesis of Ethyl 4-Quinolone-3-carboxylate

Caption: Microwave-assisted Gould-Jacobs workflow.

Detailed Step-by-Step Methodology

(Adapted from protocols utilizing microwave assistance and Eaton's reagent for cyclization) [21]

Step 1: Synthesis of Diethyl Anilidomethylenemalonate Intermediate

• Reaction Setup: In a 5 mL microwave reaction vial, combine the substituted aniline (2.0 mmol, 1.0 eq) and diethyl ethoxymethylenemalonate (DEEM) (6.0 mmol, 3.0 eq). The excess DEEM acts as both a reagent and a solvent.[22]

• Microwave Irradiation: Seal the vial with a septum cap. Place it in a microwave synthesizer and irradiate the mixture at a constant temperature of 150°C for 10-15 minutes.

• Isolation: After the reaction is complete, allow the vial to cool to room temperature. A solid precipitate of the anilidomethylenemalonate intermediate should form.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of ice-cold acetonitrile (2-3 mL) to remove excess DEEM.

• Drying: Dry the purified white solid under vacuum to a constant weight. The product at this stage is typically of high purity and can be used in the next step without further purification.

Step 2: Cyclization to Ethyl 4-Quinolone-3-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, carefully add Eaton's Reagent (a 7.7% solution of phosphorus pentoxide in methanesulfonic acid).

• Addition of Intermediate: Slowly add the diethyl anilidomethylenemalonate intermediate (1.0 eq) from Step 1 to the Eaton's Reagent with stirring.

• Heating: Heat the reaction mixture to 100°C in an oil bath for 15-30 minutes. The progress of the cyclization can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture onto a beaker of crushed ice (~50 g).

• Precipitation: Neutralize the acidic solution by the slow addition of a 10% aqueous sodium hydroxide solution until the pH is ~7-8. The product will precipitate as a solid.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the final ethyl 4-quinolone-3-carboxylate product.

Part 3: Decoding Activity - SAR and Rational Drug Design

The functionalization of the quinoline ring is a powerful tool for modulating pharmacological activity, selectivity, and pharmacokinetic properties.[29][30] A systematic understanding of Structure-Activity Relationships (SAR) is crucial for rational drug design.

Key Positions for Functionalization

• Position 2 (C2): Substitution at C2 can significantly influence activity. In many anticancer quinolines, a C2 substituent can interact with the hydrophobic regions of kinase active sites.[31]

• Position 4 (C4): This position is critical. The 4-aminoquinoline core is famous from antimalarials like chloroquine. Introducing flexible alkylamino side chains at this position has been shown to enhance the antiproliferative activity of certain derivatives.[29]

• Position 7 (C7): Substitution at C7, particularly with alkoxy groups, is a common strategy to improve potency and solubility. In some anticancer series, bulky substituents at C7 have been found to facilitate antiproliferative effects.[29]

Case Study: Quinoline-Based Kinase Inhibitors in Oncology

Many modern cancer therapies are kinase inhibitors, and several FDA-approved drugs feature a quinoline core.[32] These drugs function by blocking aberrant signaling pathways that drive tumor growth and proliferation.[32]

Mechanism of Action Visualization: Inhibition of VEGFR Signaling

Vascular Endothelial Growth Factor Receptor (VEGFR) is a key kinase in angiogenesis (the formation of new blood vessels), a process critical for tumor survival. Quinoline-based inhibitors like Lenvatinib bind to the ATP-binding pocket of VEGFR, blocking its activation.

Caption: Inhibition of the VEGFR signaling pathway by a quinoline-based drug.

Advanced Design Strategies

• Hybrid Molecules: This strategy involves covalently linking the quinoline scaffold to another known pharmacophore to create a single molecule with dual activity or an enhanced therapeutic profile.[29][30] Examples include quinoline-coumarin, quinoline-thiazole, and quinoline-triazole hybrids, which have shown promising antimicrobial and anticancer activities.[30]

• Bioisosteric Replacement: To overcome issues like poor metabolic stability or toxicity, bioisosteres can be used. For instance, a metabolically labile amide or ester linkage within a complex quinoline derivative can be replaced with a more stable biphenyl or other non-classical isostere to improve its drug-like properties without sacrificing potency.[33]

Part 4: Pharmacological Landscape and Quantitative Data

The true value of a scaffold is defined by its biological impact. Quinoline derivatives have demonstrated efficacy across a remarkable range of therapeutic targets.

Summary of Biological Activities

Therapeutic Area	Example Derivative Class	Mechanism of Action / Target	Representative IC₅₀ Values
Anticancer	4-Anilinoquinolines	Kinase Inhibition (e.g., EGFR, VEGFR)[31][32]	Low nM to µM range
Antimalarial	4-Aminoquinolines	Inhibition of heme polymerization[5]	IC₅₀: 0.014 - 5.87 µg/mL (vs. P. falciparum)[4]
Antibacterial	Fluoroquinolones (4-quinolones)	DNA Gyrase / Topoisomerase IV Inhibition[34]	MIC: 1.59 - 6.50 µg/mL[29]
Anti-inflammatory	Quinoline-Ibuprofen Hybrids	COX Inhibition / Other pathways[29]	Comparable to standard drugs like Ibuprofen[29]
Antitubercular	Quinoline-Triazole Hybrids	Inhibition of M. bovis growth[30]	MIC: 31.5 - 34.8 µM[30]

Note: IC₅₀ (Half-maximal inhibitory concentration) and MIC (Minimum inhibitory concentration) values are highly dependent on the specific compound and assay conditions.

Comparative Yields of Classical Syntheses

The efficiency of quinoline synthesis is highly dependent on the chosen method and substrates.

Synthesis Method	Substrates	Product	Reported Yield (%)
Skraup	Aniline + Glycerol	Quinoline	84-91%[11]
Pfitzinger	Isatin + Ketone	Quinoline-4-carboxylic acid	60-90% (substrate dependent)[26]
Gould-Jacobs (MW)	4-Substituted Aniline + EMME	4-Quinolone derivative	Good to Excellent (often >80%)[21]
Friedländer	2-Aminobenzophenone + Ketoester	Polysubstituted Quinoline	75-92% (with In(OTf)₃ catalyst)[35]

Conclusion: The Future is Functionalized

The quinoline scaffold is far from a historical relic; it is a dynamic and evolving platform for the discovery of next-generation therapeutics.[5][32] Advances in synthetic methodology, particularly the adoption of microwave-assisted and multicomponent reactions, are enabling the rapid generation of diverse chemical libraries with unprecedented efficiency.[21][36] Coupled with a deeper understanding of SAR and the power of rational design strategies like hybridization and bioisosterism, researchers are well-equipped to unlock the full potential of this exceptional pharmacophore. The insights and protocols provided in this guide serve as a robust foundation for scientists and drug developers aiming to innovate within this exciting and impactful area of medicinal chemistry.

References

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• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. (2022, October 10). Retrieved February 21, 2026, from [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline. (2023, November 29). Retrieved February 21, 2026, from [Link]

• Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions - Organic & Biomolecular Chemistry (RSC Publishing). (2023, August 21). Retrieved February 21, 2026, from [Link]

• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. (2025, November 13). Retrieved February 21, 2026, from [Link]

• Recent Advances in Quinoline Derivatives: Biological and Medicinal Insights. (2025, October 25). Retrieved February 21, 2026, from [Link]

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025, July 18). Retrieved February 21, 2026, from [Link]

• Doebner–Miller reaction - Wikipedia. (2023, December 26). Retrieved February 21, 2026, from [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. (2025, January 3). Retrieved February 21, 2026, from [Link]

• Combes Quinoline Synthesis. (n.d.). Cambridge University Press. Retrieved February 21, 2026, from [Link]

• Pfitzinger reaction - Wikipedia. (2023, April 20). Retrieved February 21, 2026, from [Link]

• Skraup reaction - Wikipedia. (2023, December 26). Retrieved February 21, 2026, from [Link]

• Combes Quinoline Synthesis Mechanism | Organic Chemistry - YouTube. (2021, August 26). Retrieved February 21, 2026, from [Link]

• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine - Frontiers. (2023, January 5). Retrieved February 21, 2026, from [Link]

• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine - PMC. (2023, January 5). Retrieved February 21, 2026, from [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1). Retrieved February 21, 2026, from [Link]

• Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions - ACS Publications. (2009, December 11). Retrieved February 21, 2026, from [Link]

• The Skraup Synthesis of Quinolines - ResearchGate. (2023, June 1). Retrieved February 21, 2026, from [Link]

• (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review - ResearchGate. (2014, March 28). Retrieved February 21, 2026, from [Link]

• Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry - Books. (2015, November 20). Retrieved February 21, 2026, from [Link]

• PHARMACOLOGICAL APPLICATIONAL OF QUINOLINE AND ITS DERIVATIVES - Jetir.Org. (2019, January). Retrieved February 21, 2026, from [Link]

• Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines - New Journal of Chemistry (RSC Publishing). (2015, October 13). Retrieved February 21, 2026, from [Link]

• Benzanilide–Biphenyl Replacement: A Bioisosteric Approach to Quinoline Carboxamide-Type ABCG2 Modulators - PMC. (2013, April 11). Retrieved February 21, 2026, from [Link]

• View of The Chemical and Pharmacological Advancements of Quinoline: A Mini Review | Journal of Drug Delivery and Therapeutics. (2022, July 15). Retrieved February 21, 2026, from [Link]

• The Friedländer Synthesis of Quinolines - ResearchGate. (2011, March 1). Retrieved February 21, 2026, from [Link]

• On the mechanism of the Doebner–Miller reaction - Canadian Science Publishing. (2011, June 30). Retrieved February 21, 2026, from [Link]

• Friedlaender Synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 21, 2026, from [Link]

• Doebner-Miller Reaction - SynArchive. (n.d.). Retrieved February 21, 2026, from [Link]

• Friedländer synthesis - Wikipedia. (2024, May 22). Retrieved February 21, 2026, from [Link]

• Biological Activities of Quinoline Derivatives | Bentham Science Publishers. (2009, December 1). Retrieved February 21, 2026, from [Link]

• synthesis of novel quinoline derivatives: a versatile platform for advanced organic and medicinal chemistry - ResearchGate. (2026, February 8). Retrieved February 21, 2026, from [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing). (2025, August 27). Retrieved February 21, 2026, from [Link]

• Application of pfitzinger reaction in - JOCPR. (2012). Retrieved February 21, 2026, from [Link]

• Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[9][17][20]triazino[2,3-c]quinazolines - MDPI. (2022, November 29). Retrieved February 21, 2026, from [Link]

• Bioisosteric Replacements - Chemspace. (n.d.). Retrieved February 21, 2026, from [Link]

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. (2014, October 16). Retrieved February 21, 2026, from [Link]

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literature review on polyhalogenated 8-hydroxyquinoline methyl ethers

Strategic Synthesis, Physicochemical Profiling, and Therapeutic Applications[1]

Executive Summary

Polyhalogenated 8-hydroxyquinoline methyl ethers represent a specialized subclass of quinoline scaffolds designed to overcome the pharmacokinetic limitations of their parent chelators. While 8-hydroxyquinoline (8-HQ) and its halogenated congeners (e.g., Clioquinol) are potent metal-protein attenuating compounds (MPACs), their clinical utility is often hampered by indiscriminate systemic chelation and rapid glucuronidation.

This guide details the engineering of the Methyl Ether derivative—a "lipophilic cap" strategy. By masking the 8-hydroxyl group and introducing halogens at the 5 and 7 positions, researchers can enhance Blood-Brain Barrier (BBB) permeability and metabolic stability, creating a "Trojan Horse" pro-chelator that is activated specifically within target microenvironments (e.g., oxidative stress zones in Alzheimer’s or acidic tumor microenvironments).

Part 1: Structural Chemistry & Physicochemical Properties

The transition from a raw chelator (8-HQ) to a polyhalogenated methyl ether fundamentally alters the molecular interaction profile.

1.1 The Lipophilic Cap Effect

The methylation of the phenolic oxygen (C8-OH

C8-OMe) removes the molecule's ability to form bidentate complexes with divalent metals ( , , ) in the periphery. This prevents the "stripping" of essential metals from healthy tissues.

1.2 Halogenation Impact (Positions 5 & 7)

Halogens are introduced to modulate the electronic density of the quinoline ring and increase lipophilicity (

).

Substituent (5,7-Pos)	Electronic Effect ( )	Impact on Methyl Ether	Primary Application
Dichloro (Cl, Cl)	Strong Electron Withdrawing	Moderate lipophilicity; metabolic stability against oxidation.	Antibacterial / Antifungal
Dibromo (Br, Br)	Strong Electron Withdrawing	Increased lipophilicity; enhanced membrane penetration.	Anticancer (Cytotoxicity)
Diiodo (I, I)	Moderate EWG / Polarizable	High lipophilicity; heavy atom effect (useful for diagnostics).	Neurodegeneration (AD)

Key Insight: The 5,7-dihalo substitution pattern also blocks the primary sites of metabolic oxidation, forcing metabolism towards O-demethylation—the precise activation step required for therapeutic action in the CNS [1].

Part 2: Synthetic Methodologies

This section provides a validated protocol for synthesizing 5,7-dichloro-8-methoxyquinoline, adaptable for bromo- and iodo- analogs.

2.1 Retrosynthetic Analysis & Workflow

The synthesis follows a linear pathway: Electrophilic Aromatic Halogenation

Williamson Ether Synthesis .

Figure 1: Linear synthesis pathway for polyhalogenated 8-methoxyquinolines.

2.2 Detailed Protocol: Synthesis of 5,7-Dichloro-8-methoxyquinoline

Reagents:

• 8-Hydroxyquinoline (Substrate)[1][2][3][4][5][6][7][8][9][10]

• N-Chlorosuccinimide (NCS) (Halogen source)

• Methyl Iodide (MeI) (Methylating agent)

• Potassium Carbonate (

  ) (Base)

• Dimethylformamide (DMF) (Solvent)[4]

Step 1: Halogenation (Synthesis of 5,7-dichloro-8-quinolinol)

• Dissolve 8-hydroxyquinoline (10 mmol) in glacial acetic acid (20 mL).

• Slowly add N-Chlorosuccinimide (22 mmol, 2.2 eq) at room temperature. Note: Use slight excess to ensure disubstitution.

• Stir for 6 hours. A precipitate will form.

• Pour mixture into ice water (100 mL). Filter the solid.

• Purification: Recrystallize from ethanol to yield 5,7-dichloro-8-quinolinol (Yield ~85%).

  • Validation: Check melting point (178-180°C) and

    -NMR (Loss of H-5 and H-7 protons).

Step 2: O-Methylation (Capping)

• Dissolve 5,7-dichloro-8-quinolinol (5 mmol) in anhydrous DMF (10 mL).

• Add anhydrous

  (10 mmol). Stir for 15 min to generate the phenoxide anion.

• Add Methyl Iodide (7.5 mmol) dropwise via syringe. Caution: MeI is carcinogenic.

• Stir at 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2). The starting material spot (polar) should disappear, replaced by a less polar spot (ether).

• Workup: Pour into water (50 mL). Extract with Dichloromethane (DCM) (3 x 20 mL).

• Wash organic layer with brine, dry over

  , and concentrate in vacuo.

• Final Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexane).

Part 3: Biological Applications & Mechanisms[5][13]

3.1 Neurodegeneration (Alzheimer’s Disease)

The "Metal Hypothesis" of AD suggests that Cu/Zn imbalance drives Amyloid-

(A ) aggregation.

• Problem: Direct chelators (like Clioquinol) are neurotoxic at high doses due to systemic depletion.

• Solution (The Ether Strategy): The 8-methoxy derivative acts as a pro-drug. It crosses the BBB efficiently due to high lipophilicity. Once in the brain, local enzymatic activity (likely CYP450 isoforms or oxidative environments) demethylates the ether, releasing the active 5,7-dihalo-8-quinolinol [2].

• Action: The released chelator sequesters Cu/Zn from A

  plaques, promoting plaque dissolution and reducing oxidative stress.

3.2 Oncology (Antiproliferative Activity)

Recent studies on quinoline-based anticancer agents indicate that 8-methoxy derivatives exhibit cytotoxicity against colorectal (HCT116) and cervical (HeLa) cancer lines [3].

• Mechanism: Unlike the chelating phenols, the ethers function by intercalating into DNA or inhibiting specific kinases (e.g., PI3K/AKT/mTOR pathway) [4]. The halogen atoms (Cl/Br) enhance the affinity for hydrophobic pockets in these target proteins.

3.3 Antimicrobial Activity

5,7-Diiodo-8-methoxyquinoline derivatives have shown efficacy against MRSA and C. difficile. The methoxy group prevents immediate chelation of bacterial essential metals in the periphery, allowing the molecule to penetrate the bacterial cell wall before activation [5].

Part 4: Mechanism of Action Visualization

The following diagram illustrates the "Trojan Horse" mechanism utilized by these compounds in neuroprotection.

Figure 2: The "Trojan Horse" mechanism: The methoxy-ether enables BBB transit and prevents systemic toxicity before CNS activation.

Part 5: Data Summary & Comparison

Table 1: Comparative Profile of 8-HQ Derivatives

Feature	8-Hydroxyquinoline (Parent)	Clioquinol (5-Cl, 7-I)	5,7-Dichloro-8-Methoxyquinoline
Primary State	Active Chelator	Active Chelator	Pro-Chelator / Pharmacophore
LogP (Lipophilicity)	~1.9	~3.5	~4.2 (High BBB Penetration)
Systemic Toxicity	High (Metal Stripping)	Moderate (SMON history)	Low (Masked Chelation Site)
Metabolic Stability	Low (Rapid Glucuronidation)	Moderate	High (Blocked O-Glucuronidation)
Primary Target	General Antiseptic	Topical Antifungal / AD	CNS Neuroprotection / Oncology

References

• Pratiwi, R., et al. (2020). "Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines." Molecules, 25(18).[11] Link

• Oliveri, V. (2020). "8-Hydroxyquinoline Chelators: Implications for the Treatment of Neurodegenerative Protein Misfolding Diseases." Inorganic Chemistry, 59, 17519–17534.[12] Link

• Liu, Y., et al. (2013). "High antitumor activity of 5,7-dihalo-8-quinolinolato tin(IV) complexes."[6] European Journal of Medicinal Chemistry, 54, 429-436. Link

• Li, X., et al. (2022).[13] "Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer." ACS Omega. Link

• Gogoi, J., et al. (2018). "Synthesis and reactions of some novel 5, 7-diiodo-8-Hydroxyquinoline candidates as antimicrobial agents." ResearchGate. Link

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An In-depth Technical Guide to the Molecular Weight and Lipophilicity (LogP) of Tribromo-chloro-quinolines

Abstract

This technical guide provides a comprehensive analysis of two fundamental physicochemical properties of tribromo-chloro-quinolines: molecular weight and lipophilicity (LogP). These parameters are critical determinants of a compound's pharmacokinetic and pharmacodynamic profile, profoundly influencing its journey from administration to its molecular target. This document is intended for researchers, medicinal chemists, and drug development professionals, offering both theoretical grounding and practical methodologies. We will detail the calculation of molecular weight, explore the deep-seated importance of LogP in drug design, and present validated protocols for its experimental and computational determination. The causality behind experimental choices and the interpretation of data are emphasized throughout, providing field-proven insights for professionals engaged in the synthesis and evaluation of novel quinoline-based chemical entities.

Molecular Weight of Tribromo-chloro-quinolines: A Foundational Constant

The molecular weight (MW) of a compound is an intrinsic and unambiguous property derived from its molecular formula. For any potential drug candidate, it is the first physicochemical characteristic to be determined. The core structure of quinoline is a bicyclic aromatic heterocycle with the formula C₉H₇N. The substitution of three hydrogen atoms with bromine and one with chlorine results in the molecular formula C₉H₃Br₃ClN .

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.[1][2] While numerous isomers of tribromo-chloro-quinoline can exist depending on the substitution pattern on the quinoline ring, they all share the same molecular formula and therefore possess the identical molecular weight.

The calculation is performed as follows:

• Identify the number of atoms of each element:

  • Carbon (C): 9

  • Hydrogen (H): 3

  • Bromine (Br): 3

  • Chlorine (Cl): 1

  • Nitrogen (N): 1

• Sum the atomic weights:

  • MW = (9 × AW_C) + (3 × AW_H) + (3 × AW_Br) + (1 × AW_Cl) + (1 × AW_N)

The resulting molecular weight is summarized in the table below.

Table 1: Calculation of Molecular Weight for Tribromo-chloro-quinoline (C₉H₃Br₃ClN)

Element	Symbol	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon	C	9	12.011	108.099
Hydrogen	H	3	1.008	3.024
Bromine	Br	3	79.904	239.712
Chlorine	Cl	1	35.453	35.453
Nitrogen	N	1	14.007	14.007

| Total | | | | 400.295 |

The molecular weight for any isomer of tribromo-chloro-quinoline is 400.295 g/mol .

Lipophilicity (LogP): A Critical Determinant of "Drug-Likeness"

Lipophilicity is arguably one of the most influential physicochemical properties in drug discovery.[3] It describes the affinity of a compound for a non-polar, lipid-like environment versus an aqueous one. This characteristic is quantified by the partition coefficient (P), which is the ratio of the concentration of a compound in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water or buffer) at equilibrium. For convenience, this ratio is expressed on a logarithmic scale, known as LogP .[4]

LogP = log₁₀ ([Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ)

A positive LogP value indicates a preference for the lipid phase (lipophilic/hydrophobic), while a negative value indicates a preference for the aqueous phase (hydrophilic).[5]

Causality: Structural Impact on the Lipophilicity of Tribromo-chloro-quinolines

The LogP of a tribromo-chloro-quinoline is a direct consequence of its molecular structure:

• Quinoline Scaffold: The fused aromatic ring system is inherently non-polar and hydrophobic, contributing positively to the LogP value.

• Halogen Substituents: The introduction of halogen atoms (Cl, Br) significantly increases lipophilicity.[6] This is due to their size and hydrophobicity. The cumulative effect of four halogen atoms—three bromine and one chlorine—is expected to result in a substantially high LogP value. This high lipophilicity can enhance membrane permeability but may also lead to challenges such as poor aqueous solubility, increased plasma protein binding, and potential sequestration in fatty tissues, which can affect the drug's therapeutic efficacy and toxicity profile.[7]

The Role of LogP in ADME Properties

LogP is a cornerstone of predictive models for Absorption, Distribution, Metabolism, and Excretion (ADME).[5]

• Absorption: For oral drugs, a balanced LogP (ideally between 1 and 3, though values up to 5 are acceptable under Lipinski's Rule of 5) is required to ensure dissolution in the gastrointestinal tract and subsequent passive diffusion across the gut wall.[5][7]

• Distribution: Highly lipophilic drugs can readily cross biological membranes, including the blood-brain barrier (a LogP around 2 is often considered optimal for CNS targets), but may also accumulate in adipose tissue.[7][8]

• Metabolism & Excretion: Very high LogP values can lead to slower clearance as the compound is more readily reabsorbed and less available to metabolic enzymes and excretion pathways.

Experimental Determination of LogP

While computational models provide rapid estimates, the definitive measure of a compound's lipophilicity comes from experimental determination. The two most widely accepted methods are the shake-flask method and RP-HPLC.

Caption: Comparative workflow for Shake-Flask and RP-HPLC LogP determination.

Protocol: The Shake-Flask Method (OECD Guideline 107)

This is the traditional and most reliable method, directly measuring the partitioning of a compound between n-octanol and water.[9][10]

Methodology:

• Phase Preparation: Prepare mutually saturated solutions of n-octanol and a suitable aqueous buffer (e.g., phosphate buffer, pH 7.4). This is achieved by mixing the two solvents, shaking vigorously, and allowing them to separate overnight.

• Compound Preparation: Accurately weigh the tribromo-chloro-quinoline sample and dissolve it in the aqueous phase to a known concentration. The concentration should be chosen to be within the linear range of the analytical detection method.

• Partitioning: In a suitable vessel (e.g., a separatory funnel), combine a precise volume of the compound-containing aqueous phase with a precise volume of the saturated n-octanol.

• Equilibration: Shake the vessel vigorously for a sufficient period (e.g., 2 hours) at a constant temperature to allow equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully sample both the n-octanol and aqueous layers. Determine the concentration of the compound in each phase using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the LogP using the formula provided in Section 2.0.

Causality Insight: The use of mutually saturated solvents is critical to prevent volume changes during the experiment, which would alter the final concentrations and lead to an inaccurate LogP value. Centrifugation is essential to break any emulsions that may have formed, ensuring a clean separation.

Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This indirect method correlates a compound's retention time on a non-polar (e.g., C18) stationary phase with its lipophilicity. It is significantly faster and requires less material than the shake-flask method.[11][12]

Methodology:

• System Preparation: Use an RP-HPLC system with a C18 column. The mobile phase is typically a mixture of an organic solvent (e.g., acetonitrile or methanol) and water/buffer.

• Calibration: Select a series of 5-10 standard compounds with well-established LogP values that bracket the expected LogP of the test compound.

• Standard Analysis: Inject each standard compound and measure its retention time (t_R). Also, measure the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).

• Calculate Capacity Factor (k'): For each standard, calculate the capacity factor: k' = (t_R - t_0) / t_0.

• Generate Calibration Curve: Plot the known LogP values of the standards against their corresponding log k' values. Perform a linear regression to obtain a calibration equation (e.g., LogP = m * log(k') + c).

• Test Compound Analysis: Inject the tribromo-chloro-quinoline sample under the identical chromatographic conditions and determine its retention time and calculate its log k'.

• LogP Interpolation: Use the calibration equation to calculate the LogP of the test compound from its log k' value.

Causality Insight: The principle of this method is that more lipophilic compounds will have a stronger affinity for the non-polar stationary phase, leading to longer retention times (and thus higher k' values). The use of structurally similar standards can improve the accuracy of the prediction.[13]

Computational Prediction of LogP

In silico LogP prediction is an invaluable tool for the high-throughput screening of virtual libraries, allowing chemists to prioritize which compounds to synthesize.[14] These methods are broadly categorized as atom-based, fragment-based, or property-based.

Numerous software packages and web servers are available, each employing a different algorithm.[15][16] This can lead to variations in predicted values. Therefore, it is often advisable to consult multiple predictors to establish a consensus range.

Table 2: Illustrative Comparison of Predicted LogP Values for Halogenated Quinolines (Note: These are calculated values for representative structures to demonstrate algorithmic variance, not experimental data for a specific tribromo-chloro-quinoline isomer.)

Compound Structure	Prediction Algorithm	Predicted LogP
6-Bromo-3-chloroquinoline	XLogP3[17]	3.5
6-Bromo-3-chloroquinoline	ChemScene LogP[18]	3.65
3-Bromo-2-chloro-6-nitro-quinoline	XLogP3-AA[19]	3.7
3-Bromo-6-chloro-8-nitroquinoline	XLogP3-AA[20]	3.3

Trustworthiness Note: As shown in Table 2, different algorithms can yield different LogP values for the same or similar molecules. This variance arises from differences in the training datasets and the mathematical models used (e.g., atomic contributions vs. fragment contributions).[21] For novel scaffolds like heavily halogenated quinolines, the prediction accuracy may be lower if similar structures were not well-represented in the algorithm's training set.[22] Experimental validation for lead compounds remains essential.

Synthesis of Insights for Drug Development

The molecular weight and LogP of tribromo-chloro-quinolines are not merely data points; they are predictive indicators of the compound's potential behavior in a biological system. A Senior Application Scientist must synthesize these parameters to guide the drug discovery process.

Caption: Relationship between structure, properties, and drug development implications.

Expert Analysis: For the tribromo-chloro-quinoline class, the calculated molecular weight of ~400 g/mol falls within the desirable range according to Lipinski's guidelines (<500 g/mol ). However, the heavy halogenation predicts a high LogP value. This presents a classic drug development challenge: balancing permeability with developability.

• High LogP - The Double-Edged Sword: While a high LogP suggests the molecule can readily cross lipid membranes to reach its target, it also flags potential liabilities.[7] A medicinal chemist should anticipate poor aqueous solubility, which would complicate formulation and could lead to low oral bioavailability despite good membrane permeability. Furthermore, high lipophilicity can lead to non-specific binding and an increased risk of toxicity.

• Strategic Guidance: Based on these initial parameters, a research team should prioritize the following:

  • Early Experimental Validation: Synthesize a small batch of the compound and perform experimental LogP and aqueous solubility measurements to confirm the in silico predictions.

  • Metabolic Stability Screening: Assess the compound's stability in liver microsomes, as high lipophilicity can sometimes correlate with increased metabolic clearance.

  • Structural Modification: If the LogP is experimentally confirmed to be excessively high, subsequent synthetic efforts should focus on introducing polar functional groups to modulate lipophilicity downwards into a more optimal range, while trying to maintain target potency.

Conclusion

The molecular weight of tribromo-chloro-quinolines is a fixed parameter of 400.295 g/mol , providing a solid foundation for further calculations. In contrast, their lipophilicity is a complex and highly influential property that must be carefully evaluated. The heavy halogenation pattern strongly suggests these compounds are highly lipophilic, a feature with significant implications for their entire ADME profile. This guide has provided the theoretical framework and practical, self-validating protocols for determining LogP, empowering research and development teams to make informed, data-driven decisions in the quest for novel, effective, and safe quinoline-based therapeutics.

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• Wrotynska, E., et al. (2023). Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. PMC - NIH.
• Paterau, A., et al. QSAR STUDY OF A SERIES OF QUINOLINE DERIVATIVES ACTIVE ON THE ALPHA2 ADRENERGIC RECEPTOR SUBTYPES. Revue Roumaine de Chimie.
• Musiol, R., et al. (2025, August 7). RP-HPLC determination of lipophilicity in series of quinoline derivatives.
• Pion Inc. (2024, January 16). Introduction to log P and log D measurement using PionT3.
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• CMST. (2012, August 27). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview.
• Lahyaoui, A., et al. (2024). QSAR modeling, molecular docking and molecular dynamic simulation of phosphorus-substituted quinoline derivatives as topoisomerase I inhibitors. Arabian Journal of Chemistry.
• MDPI. (2024, July 4).
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• Kujawski, J., et al. (2011, October 6). Prediction of log P: ALOGPS Application in Medicinal Chemistry Education.
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• Szeliga, J., et al. (2007, February 15).
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• Akıncı, D., et al.
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• ACS Publications. Synthesis, structure, and properties of trichloro- and tribromo(2-(2'-pyridyl)quinoline)gold(III).
• PubChem. 6-Bromo-3-chloroquinoline | C9H5BrClN | CID 71742995.
• González-Gálvez, D., et al. (2015). Studies on Log Po/w of Quinoxaline di-N-Oxides: A Comparison of RP-HPLC Experimental and Predictive Approaches. PMC.
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Technical Guide: Comparative Reactivity of 8-Methoxyquinoline vs. 8-Hydroxyquinoline

[1]

Executive Summary

This guide provides a rigorous technical comparison between 8-hydroxyquinoline (8-HQ) and its methylated derivative, 8-methoxyquinoline (8-MQ) .[1] While structurally similar, the substitution of the hydroxyl proton with a methyl group acts as a binary "switch," fundamentally altering the molecule's reactivity profile.[2]

The core divergence lies in chelation capability and proton transfer dynamics . 8-HQ is a classic bidentate ligand and a prototropic chameleon capable of Excited State Intramolecular Proton Transfer (ESIPT). In contrast, 8-MQ is a "capped" system; it functions as a monodentate or sterically hindered ligand, exhibits distinct regioselectivity in electrophilic aromatic substitution (EAS), and displays fluorescence properties governed strictly by solvent polarity rather than tautomerization.[1][2]

Structural & Electronic Fundamentals

To understand the reactivity differences, we must first quantify the electronic environment of the quinoline scaffold.

Physicochemical Properties[1][4][5][6][7]

Property	8-Hydroxyquinoline (8-HQ)	8-Methoxyquinoline (8-MQ)	Impact on Reactivity
H-Bond Donor	Yes (Phenolic -OH)	No	8-MQ has higher permeability in lipid bilayers (no H-bond donor penalty).[1]
pKa (Pyridine N)	~5.0 (Conjugate Acid)	~4.8 - 5.0 (Conjugate Acid)	Both are weak bases; 8-MQ is slightly less basic due to steric hindrance near the N-lone pair.[1][2]
pKa (Phenol/Ether)	~9.9 (Phenolic -OH)	N/A (Ether is stable)	8-HQ can exist as an anion (phenolate), drastically increasing reactivity toward electrophiles.[1][2]
LogP	~1.8 - 2.0	~2.3 - 2.5	8-MQ is more lipophilic, affecting ADME profiles in drug development.[1]
Coordination Mode	Bidentate (N, O-)	Monodentate (N) / Weak Bidentate	8-HQ forms stable 5-membered chelate rings; 8-MQ cannot form the anionic complex.[1]

Electronic "Switch" Mechanism

The presence of the methyl group in 8-MQ blocks two critical pathways:

• Deprotonation: Prevents the formation of the electron-rich phenolate anion.[1]

• Tautomerization: Prevents the keto-enol transformation necessary for ESIPT.[1][3]

Caption: Logical flow of reactivity divergence. 8-HQ accesses anionic and tautomeric states blocked in 8-MQ.[1]

Coordination Chemistry: The Chelation Gap

The most significant operational difference is in metal binding.[3] This dictates their use in analytical chemistry and metallo-drug design.[1]

8-Hydroxyquinoline (The "Claw")

8-HQ acts as an anionic, bidentate ligand.[1] Upon deprotonation, the phenoxide oxygen and the pyridine nitrogen bite the metal center, forming a thermodynamically stable 5-membered ring.

• Stability Constant (

  ): Very High (e.g., Log for Cu(II) 23-24).[1][2][3]

• Application: Quantitative precipitation of metals (Al, Mg, Zn), OLEDs (

  ).[1][2][3]

8-Methoxyquinoline (The "Blocked" Ligand)

8-MQ retains the nitrogen lone pair but replaces the anionic oxygen donor with a neutral ether oxygen.[1]

• Steric Effect: The methyl group projects into the coordination sphere, creating steric repulsion with the metal's hydration shell or other ligands.[3]

• Electronic Effect: It functions primarily as a monodentate N-donor.[1][3] The ether oxygen is a poor donor compared to phenolate.[3]

• Result: Binding constants drop by orders of magnitude.[1][3] It does not precipitate metals under standard conditions.[1][3]

Synthetic Reactivity: Electrophilic Aromatic Substitution (EAS)[1][2][3][8][9]

In synthetic organic chemistry, the "capping" of the phenol dramatically alters regioselectivity during halogenation or nitration.

Regioselectivity Profiles

Both molecules direct incoming electrophiles to the C5 and C7 positions (ortho/para to the activating group).[3] However, the kinetics and product distribution differ .[2][3]

• 8-HQ (Reactive Mixture):

  • In basic or neutral media, the phenolate is highly activating.[2][3]

  • Outcome: Rapid reaction leading to mixtures of 5-substituted , 7-substituted , and 5,7-disubstituted products.[1] Controlling mono-substitution is difficult without strict stoichiometry and temperature control.[1]

• 8-MQ (Selective C5):

  • The methoxy group is a moderate activator (Inductive withdrawal, Resonance donation).[1][2][3]

  • Outcome: High selectivity for the C5 position .[3]

  • Mechanism:[3][4][5][6][7][8][9] The C5 position is para to the quinoline nitrogen (which deactivates C5 less than C8/C7) and para to the bridgehead. The C7 position is sterically hindered by the bulky methoxy group at C8.[3]

  • Literature Evidence: Bromination of 8-MQ typically yields 5-bromo-8-methoxyquinoline as the sole isolated product [1].[1][10]

Caption: Regioselectivity map. 8-MQ offers cleaner synthesis for 5-substituted derivatives due to steric blocking at C7.[1]

Experimental Protocols

Protocol A: Synthesis of 8-Methoxyquinoline from 8-Hydroxyquinoline

Objective: Conversion of the phenol to the methyl ether (Williamson Ether Synthesis).

Reagents:

• 8-Hydroxyquinoline (1.0 eq)[1][2][11]

• Potassium Carbonate (

  ) (2.0 eq) - Base[1][2]

• Methyl Iodide (MeI) (1.2 eq) - Methylating Agent (Caution: Neurotoxin )[1][2]

• Acetone or DMF (Solvent)[1][2][3]

Step-by-Step Workflow:

• Dissolution: Dissolve 8-HQ (5.0 g, 34.4 mmol) in anhydrous acetone (50 mL) in a round-bottom flask.

• Deprotonation: Add anhydrous

  (9.5 g, 68.8 mmol). The solution may turn yellow due to phenolate formation.[3] Stir at room temperature for 30 mins.

• Alkylation: Add Methyl Iodide (2.6 mL, 41.3 mmol) dropwise via syringe.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours.

• Monitoring: Monitor via TLC (Silica; Hexane:EtOAc 7:3). 8-HQ (

  ) should disappear; 8-MQ ( ) will appear.[1]

• Workup: Filter off the inorganic salts. Evaporate the solvent.[3] Dissolve the residue in DCM, wash with 1M NaOH (to remove unreacted 8-HQ), then water.[1][2]

• Isolation: Dry over

  and concentrate. 8-MQ is often an oil or low-melting solid.[1]

Protocol B: Comparative Metal Binding Assay (UV-Vis)

Objective: To demonstrate the lack of chelation in 8-MQ compared to 8-HQ.

Reagents:

• solutions of 8-HQ and 8-MQ in Methanol.
• solution of or in water.[1][3]

Workflow:

• Baseline: Record the UV-Vis spectrum (250–500 nm) of the 8-HQ solution.[1] Note

  (approx. 240, 300 nm).[1][2][3]

• Titration (8-HQ): Add metal solution in 0.2 eq increments.

  • Observation: You will see a bathochromic shift (red shift) and the appearance of a new band around 380–400 nm (Metal-Ligand Charge Transfer).[1][2]

  • Endpoint: Saturation occurs at 1:2 (M:L) ratio.[1][3]

• Titration (8-MQ): Repeat with the 8-MQ solution.

  • Observation: Minimal spectral change.[1][3] No growth of the MLCT band at 400 nm.[3]

Photophysics: The ESIPT Phenomenon

8-Hydroxyquinoline: Exhibits Excited State Intramolecular Proton Transfer (ESIPT) .[1][3] Upon excitation, the phenolic proton transfers to the nitrogen, forming a zwitterionic keto-tautomer.[1][2] This results in a large Stokes shift (absorption ~300 nm, emission ~500 nm).[1][3]

8-Methoxyquinoline: Lacks the proton.[1] It behaves as a standard fluorophore.[1][3]

• Emission: Generally blue-shifted compared to the 8-HQ tautomer.[1]

• Quantum Yield: Often higher in aprotic solvents because the non-radiative decay pathway associated with proton transfer is eliminated.[3]

Drug Development Implications[1][11][12][16]

• Neurotoxicity (Clioquinol): 8-HQ derivatives (like Clioquinol) were withdrawn due to SMON (Subacute Myelo-Optico-Neuropathy), linked to zinc/copper chelation in the brain.[1][2]

• Bioisosterism: 8-MQ is explored as a non-chelating scaffold to maintain the quinoline pharmacophore (intercalation, kinase inhibition) while reducing metal-stripping toxicity [2].[1]

• Metabolism: The 8-OH group is a primary site for Phase II glucuronidation.[1][3] Methylating it (8-MQ) blocks this direct conjugation, potentially increasing half-life (

  ), though it introduces liability for O-demethylation by CYPs.[1][2]

References

• Gündüz, S. et al. (2016).[1][2][3] "Reinvestigation of bromination of 8-substituted quinolines." ACG Publications.[1][3] Bromination of 8-MQ yields 5-bromo-8-methoxyquinoline exclusively.[1][10]

• Prachayasittikul, V. et al. (2013).[1][2][3] "8-Hydroxyquinolines: a review of their therapeutic potential." Drug Design, Development and Therapy.[2][3][7] Discusses the metal-binding toxicity vs therapeutic windows.

• Bardez, E. et al. (1997).[1][2][3] "Excited-state intramolecular proton transfer in 8-hydroxyquinoline." Journal of Physical Chemistry A. Detailed photophysics and ESIPT mechanisms. [1][2][3]

• PubChem. (2023).[1][2][3] "8-Methoxyquinoline Compound Summary." Physical properties and safety data. [1][2][3]

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• 11. Solvent-Responsive Luminescence of an 8-Hydroxyquinoline-Modified 1H-Imidazo[4,5-f][1,10]phenanthroline Ligand and Its Cu(I) Complexes: Excited-State Mechanisms and Structural Effects - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

functionalization of pyridine ring in 8-methoxyquinoline scaffolds

This guide outlines the strategic functionalization of the pyridine ring (positions C2, C3, and C4) within 8-methoxyquinoline (8-MQ) scaffolds.

The 8-methoxyquinoline scaffold presents a unique dichotomy in reactivity: the 8-methoxy group renders the benzene ring electron-rich and prone to electrophilic attack (at C5/C7), while the pyridine ring remains electron-deficient. Consequently, traditional electrophilic aromatic substitution (S_EAr) fails to functionalize the pyridine ring, necessitating the use of radical (Minisci) , nucleophilic (S_NAr/Reissert) , or transition-metal catalyzed (C-H activation) methodologies.

Part 1: Strategic Analysis & Reactivity Map

Before initiating synthesis, one must understand the electronic landscape imposed by the 8-methoxy substituent.

• C2 (Ortho to N): The most electrophilic site. Ideal for nucleophilic attack (via N-oxide) or radical alkylation (Minisci).

• C3 (Meta to N): The "dead zone" for nucleophiles and radicals. Access requires Ir-catalyzed borylation (sterically driven) or Pd-catalyzed arylation .

• C4 (Para to N): Competes with C2 for radical attack. Selectivity is often pH-dependent or controlled by steric blocking at C2.

• C5/C7 (Benzene Ring): Highly activated by the 8-OMe group. Warning: Electrophilic reagents (Br₂, HNO₃) will preferentially attack here unless the pyridine ring is pre-activated (e.g., as an N-oxide).

Decision Matrix: Selecting the Protocol

Target Position	Primary Methodology	Key Reagents	Selectivity Driver
C2	Photoredox Minisci Alkylation	R-COOH, Ir/Ru Catalyst, Blue LED	Radical nucleophilicity + Protonated N
C2	Reissert-Henze (Cyanation)	mCPBA, TMSCN/PhCOCl	Activation of N-O bond
C3	Ir-Catalyzed C-H Borylation	[Ir(OMe)(cod)]₂, dtbpy, B₂pin₂	Sterics (C3 is distal to N and OMe)
C4	Radical Substitution (Modified)	R-X, Photocatalyst, Acid	Steric blocking of C2 or electronic tuning

Part 2: Detailed Protocols

Protocol A: C2-Selective Alkylation (Photoredox Minisci)

Target: Introduction of alkyl/cycloalkyl groups at C2.

This method utilizes visible light to generate alkyl radicals from carboxylic acids or redox-active esters. It is superior to traditional Ag/persulfate Minisci conditions which are often too harsh for the electron-rich 8-methoxy ring.

Reagents & Equipment:

• Substrate: 8-Methoxyquinoline (1.0 equiv)

• Radical Precursor: Alkyl carboxylic acid (2.0 equiv) or N-hydroxyphthalimide (NHP) ester.

• Catalyst: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (1-2 mol%)

• Oxidant: (NH₄)₂S₂O₈ (2.0 equiv) or selectfluor (if using carboxylic acids directly).

• Solvent: DMSO or MeCN:H₂O (1:1).

• Light Source: Blue LED (450 nm).

Step-by-Step Workflow:

• Preparation: In an 8 mL vial equipped with a stir bar, dissolve 8-methoxyquinoline (0.5 mmol) and the alkyl carboxylic acid (1.0 mmol) in DMSO (2.0 mL).

• Catalyst Addition: Add the Ir-photocatalyst (1 mol%) and (NH₄)₂S₂O₈ (1.0 mmol).

• Degassing: Sparge the solution with Argon for 10 minutes to remove oxygen (critical for radical lifetime).

• Irradiation: Seal the vial and irradiate with Blue LEDs at room temperature (fan cooling recommended to maintain ~25°C) for 12–24 hours.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid) and brine.

• Purification: Flash column chromatography (Hexane/EtOAc). The 8-OMe group aids separation from trace C4 isomers due to distinct polarity.

Mechanistic Insight: The 8-methoxyquinoline is protonated in situ (or by added TFA), activating the C2 position. The photocatalyst generates an alkyl radical (

) via oxidative decarboxylation. attacks the electron-deficient C2. The 8-OMe group does not interfere electronically but ensures the benzene ring remains inert to the nucleophilic radical.

Protocol B: C3-Selective C-H Borylation

Target: Introduction of Boron functionality for downstream Suzuki coupling.

Direct functionalization of C3 is challenging. Iridium-catalyzed borylation relies on steric governing.[1] The 8-OMe group blocks the "peri" positions (C8 is substituted, C7 is sterically crowded), and the N-atom deactivates C2/C8 towards the electrophilic Ir-center. Thus, C3 (distal) is the kinetically favored site.

Reagents:

• Precursor: [Ir(OMe)(cod)]₂ (1.5 mol%)

• Ligand: dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) (3 mol%)

• Boron Source: B₂pin₂ (bis(pinacolato)diboron) (1.0 equiv)

• Solvent: Hexane or THF (anhydrous).

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox or under strict Schlenk conditions, mix [Ir(OMe)(cod)]₂ and dtbpy in hexane (1 mL) for 5 mins until the solution turns dark brown (active catalyst formation).

• Reaction: Add B₂pin₂ and 8-methoxyquinoline (0.5 mmol).

• Heating: Seal and heat to 80°C for 4–16 hours.

• Monitoring: Monitor by GC-MS. The appearance of the M+126 peak indicates mono-borylation.

• Workup: Evaporate volatiles. The product is often stable enough for direct silica filtration.

• Note: The resulting 3-Bpin-8-methoxyquinoline is a versatile intermediate. It can be converted to 3-aryl, 3-halo, or 3-hydroxy derivatives.

Protocol C: C2-Cyanation via N-Oxide (Reissert-Henze)

Target: Introduction of a nitrile group (versatile for amides/acids).

This is a two-step sequence: N-oxidation followed by nucleophilic rearrangement.

Step 1: N-Oxidation [2][3]

• Dissolve 8-methoxyquinoline in DCM.

• Add m-CPBA (1.2 equiv) at 0°C; warm to RT for 3 hours.

• Wash with NaOH to remove m-CBA. Isolate 8-methoxyquinoline N-oxide (usually a solid).

Step 2: Reissert-Henze Rearrangement

• Setup: Dissolve the N-oxide (1.0 equiv) in anhydrous DCM.

• Activation: Add TMSCN (Trimethylsilyl cyanide) (1.5 equiv).

• Acylation: Slowly add Benzoyl Chloride (BzCl) (1.2 equiv) at 0°C. Caution: Exothermic.

• Mechanism: The N-oxide attacks BzCl to form an activated N-benzoyloxy cation. Cyanide attacks C2. Elimination of benzoic acid restores aromaticity.

• Workup: Quench with NaHCO₃. Extract with DCM.[4]

• Result: 2-cyano-8-methoxyquinoline.

Part 3: Visualization & Mechanism

Figure 1: Functionalization Logic of 8-Methoxyquinoline

Caption: Strategic map for site-selective functionalization. 8-OMe activates the carbocycle, requiring radical/metal methods for the heterocycle.

Figure 2: Photoredox Minisci Mechanism (C2 Alkylation)

Caption: Mechanistic flow of Photoredox Minisci alkylation. The cycle avoids harsh thermal conditions, preserving the 8-OMe group.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low C2 Selectivity (C4 mixture)	Lack of steric bulk on radical; High temperature.	Lower temperature; Use bulkier radicals (t-Butyl, Adamantyl) which favor C2.
Benzene Ring Halogenation	Use of electrophilic halogen sources (e.g., NBS) without radical initiator.	Switch to radical conditions immediately. Ensure O₂ exclusion.
De-methylation (Loss of 8-OMe)	Highly acidic conditions (e.g., concentrated TFA/H₂SO₄) at high heat.	Use buffered Minisci conditions (TFA/AgNO₃) or Photoredox (mild pH).
No Reaction (Ir-Borylation)	Catalyst poisoning by N-atom.	Ensure dtbpy ligand is used (prevents N-binding to Ir). Increase temp to 100°C.

References

• Minisci Reaction Reviews & Modern Photoredox

  • Proctor, R. S. J., & Phipps, R. J. (2019). Recent Advances in Minisci-Type Reactions. Angewandte Chemie International Edition , 58(39), 13666–13699. Link

  • Dunne, J. F., et al. (2014). Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism. Journal of the American Chemical Society , 136(11), 4287–4299. Link

• Reissert-Henze Reaction

  • Fife, W. K. (1983).[5] Regioselective Cyanation of Heterocyclic N-Oxides. Journal of Organic Chemistry , 48(9), 1375–1377. Link

• 8-Amino/Methoxy Quinoline Specifics

  • Nadig, N., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules , 26(18), 5505. Link

  • Larsen, M. A., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heteroarenes. J. Am. Chem. Soc. , 136, 4287.[6] Link

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. General Approach to Access Aldehyde Oxidase Metabolites of Drug Molecules via N-Oxidation/Reissert-Henze-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Reissert Reaction (Chapter 50) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Application Note: Microwave-Assisted Synthesis of Polysubstituted Quinoline Intermediates

Executive Summary

The quinoline scaffold is a privileged structure in drug discovery, serving as the pharmacophore for antimalarial (Chloroquine), antibacterial (Ciprofloxacin), and anticancer agents (Camptothecin). Traditional thermal synthesis (e.g., Skraup, Doebner-Miller) often suffers from harsh conditions, low yields, and poor regioselectivity.

This guide details the Microwave-Assisted Organic Synthesis (MAOS) of polysubstituted quinolines. By leveraging dielectric heating, researchers can achieve in minutes what conventionally takes hours, often with superior purity profiles. We focus here on two high-value strategies: the Modified Friedländer Annulation (for precise substituent placement) and a One-Pot Multicomponent Reaction (MCR) (for library generation).

Mechanistic Principles of MAOS in Heterocycle Formation

Understanding why microwave irradiation works is prerequisite to optimization. It is not merely "faster heating."[1]

• Dielectric Heating: The oscillating electric field (typically 2.45 GHz) causes dipolar molecules (solvents like DMF, EtOH, or reagents) to rotate to align with the field. Molecular friction generates internal heat.

• The "Specific Microwave Effect": In polar transition states (common in cyclization reactions), the transition state is often more polar than the ground state. MW irradiation can selectively stabilize this transition state, lowering the activation energy (

  ) and enhancing reaction rates beyond simple thermal effects.

• Superheating: Solvents can reach temperatures well above their atmospheric boiling points (e.g., Ethanol at 160°C) in sealed vessels, exponentially increasing rate constants (

  ).

Strategic Decision Matrix

Select the synthetic route based on your target substitution pattern.

Figure 1: Decision matrix for selecting the optimal microwave-assisted synthetic pathway based on target substitution.

Protocol A: Microwave-Assisted Friedländer Annulation

Best for: Precision synthesis of 2,3,4-substituted quinolines for SAR studies. Mechanism: Condensation of 2-aminoaryl ketones with

-methylene carbonyls followed by cyclodehydration.

Materials

• Substrate A: 2-Amino-5-chlorobenzophenone (1.0 mmol)

• Substrate B: Ethyl acetoacetate (1.2 mmol)

• Catalyst: Nafion NR50 (Solid superacid, reusable) or

  -TSA (10 mol%)

• Solvent: Ethanol (Green, high loss tangent

  )

Step-by-Step Procedure

• Preparation: In a 10 mL microwave-transparent process vial (Pyrex/Quartz), dissolve Substrate A and Substrate B in 2 mL of Ethanol.

• Catalyst Addition: Add Nafion NR50 beads (50 mg) or

  -TSA.

  • Note: Solid catalysts like Nafion prevent corrosion of the vessel and simplify workup.

• Sealing: Cap the vial with a Teflon-lined septum. Ensure the vessel is rated for at least 20 bar pressure.

• Irradiation (Method):

  • Mode: Dynamic (Temperature Control)

  • Temperature: 130°C (Ramp time: 2 min)

  • Hold Time: 10 minutes

  • Stirring: High (magnetic stir bar is essential to prevent "hot spots" on the catalyst surface).

  • Power Max: 250 W (System will modulate power to maintain 130°C).

• Workup:

  • Cool to 50°C using compressed air (built-in feature of most reactors).

  • Filter the mixture to remove Nafion beads (save for regeneration).

  • Concentrate the filtrate in vacuo.

  • Recrystallize from EtOH/Water or purify via flash chromatography (Hexane/EtOAc).

Mechanistic Pathway[2]

Figure 2: Mechanistic pathway of the Friedländer annulation accelerated by microwave irradiation.

Protocol B: Green Solvent-Free Multicomponent Reaction (MCR)

Best for: Rapid generation of diverse libraries; "Green Chemistry" compliance.

Materials

• Amine: Aniline derivative (1.0 mmol)[2][3]

• Aldehyde: Benzaldehyde derivative (1.0 mmol)

• Alkyne/Ketone: Phenylacetylene or Acetone (1.0 mmol)

• Catalyst: Montmorillonite K-10 clay or Silica-supported

  .

• Solvent: None (Neat).

Step-by-Step Procedure

• Mixing: Mix all three components in a mortar and pestle with the solid catalyst (100 mg) to create a homogenous paste.

• Loading: Transfer the paste into an open vessel or a loosely capped microwave vial (to allow release of water vapor if not using a pressurized system).

  • Safety: If using a sealed vessel, ensure volume is <10% of capacity to manage pressure from water generation.

• Irradiation:

  • Temperature: 100°C.

  • Time: 3–5 minutes.

• Extraction: Add hot ethanol (5 mL) to the reaction vessel, vortex to dissolve the product, and filter to remove the solid catalyst.

• Isolation: Pour the ethanolic filtrate into crushed ice. The quinoline product typically precipitates as a solid.

Performance Comparison: MW vs. Conventional[1][5][6][7]

The following data contrasts the efficiency of the Friedländer protocol for the synthesis of 2-methyl-3-ethoxycarbonyl-4-phenylquinoline.

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (Protocol A)	Improvement Factor
Temperature	80°C (Ethanol reflux)	130°C (Sealed vessel)	+50°C
Time	8 – 12 Hours	10 Minutes	60x Faster
Yield	65 – 72%	88 – 94%	+20%
Solvent Vol.	20 mL / mmol	2 mL / mmol	10x Less Waste
Purity (LCMS)	85% (Side products common)	>95% (Cleaner profile)	Reduced Purification

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Vessel Overpressure	Solvent vapor pressure too high at target temp.	Switch to a lower vapor pressure solvent (e.g., replace EtOH with DMF or DMSO) or reduce temperature.
Low Yield	Poor MW absorption (low ).	Add a "doping" agent (ionic liquid or small amount of polar solvent) to increase heating efficiency.
Charring/Decomp.	"Hot spots" on solid catalyst.	Increase stirring speed; reduce MW power density; use a liquid catalyst (e.g., acetic acid).
Incomplete Reaction	Temperature too low for activation energy.	Increase temperature by 10-20°C. In MW synthesis, Temperature > Time .

References

• Microwave-Assisted Synthesis of Quinolines (Review). ResearchGate. (2025). Overview of green techniques and solvent-free protocols. 4

• Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Hybrids. ACS Combinatorial Science. (2017). Protocols for 3-component reactions in DMF. 5[1][6][7][8][9][10]

• Microwave-Enhanced Friedländer Synthesis. PMC (NIH). (2016). Comparison of yields (34% vs 72%) and detailed mechanistic insights. 10[1][6][7][8][9][10]

• Environmentally Friendly Nafion-Mediated Friedländer Synthesis. Organic Chemistry Portal. (2020). Use of solid acid catalysts and ethanol.[8] 11[1][6][7][8][9][10]

• Green Chemistry Approaches for Quinoline Synthesis. BenchChem. (2025). Troubleshooting and general protocols for domestic vs. scientific microwaves. 3[1][6][7][8][9][10]

Sources

• 1. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ProQuest - ProQuest [proquest.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00056K [pubs.rsc.org]
• 7. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 10. Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines with antibacterial and biofilm eradication activities against drug resistant and tolerant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Environmentally Friendly Nafion-Mediated Friedländer Quinoline Synthesis under Microwave Irradiation: Application to One-Pot Synthesis of Substituted Quinolinyl Chalcones [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Resolution of Brominated 5-Chloro-8-Methoxyquinoline Isomers

Case ID: QUIN-BR-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely encountering difficulty separating the regioisomers of brominated 5-chloro-8-methoxyquinoline because the electronic directing effects of the methoxy (-OMe) and chloro (-Cl) groups create a competitive landscape on the benzene ring. While the 7-bromo isomer is the thermodynamic and kinetic favorite (directed ortho by the strong -OMe donor), the 6-bromo isomer (directed ortho by the weak -Cl donor) often forms as a persistent impurity (5–15%), particularly under aggressive bromination conditions (e.g., excess Br₂, high temperature).

This guide provides a self-validating workflow to analyze, identify, and separate these isomers.

Module 1: Reaction Diagnostics (The "Why")

Before attempting separation, understand the mixture composition. The 5-chloro-8-methoxyquinoline scaffold presents a specific electrophilic aromatic substitution (EAS) challenge.

Mechanistic Insight

• C5 Position: Blocked by Chlorine.

• C8 Position: Blocked by Methoxy.[1][2]

• Directing Competition:

  • -OMe (C8): Strongly activating, ortho/para director. It directs the electrophile to C7 (C5 is blocked).

  • -Cl (C5): Weakly deactivating, ortho/para director. It directs the electrophile to C6 (C8 is blocked).

• Outcome: The activation of the -OMe group generally dominates, making 7-bromo-5-chloro-8-methoxyquinoline the major product. However, steric hindrance at C7 and "leakage" to the C6 position leads to the impurity.

Visualizing the Pathway

Figure 1: Electrophilic substitution pathway showing the competition between OMe-directed C7 bromination and Cl-directed C6 bromination.

Module 2: Analytical Method Development

Issue: "I see one broad peak on my TLC/HPLC." Root Cause: The regioisomers have nearly identical polarities (LogP) and pKa values. Standard silica TLC is often insufficient.

Protocol A: High-Resolution HPLC Method

Use this method to quantify the isomer ratio before attempting purification.

Parameter	Condition	Rationale
Column	C18 (ODS) 150mm x 4.6mm, 3.5µm	High surface area required for hydrophobic discrimination.
Mobile Phase A	10 mM Ammonium Formate (pH 3.5)	Acidic pH suppresses quinoline nitrogen protonation, sharpening peaks.
Mobile Phase B	Acetonitrile (MeCN)	MeCN provides better dipole selectivity than Methanol for isomers.
Gradient	50% B to 90% B over 20 mins	Shallow gradient maximizes resolution of lipophilic isomers.
Detection	UV @ 254 nm and 230 nm	254 nm is standard; 230 nm captures the halogenated aromatic absorbance.
Flow Rate	1.0 mL/min	Standard flow.[3]

System Suitability Requirement: Resolution (

) between the major (7-bromo) and minor (6-bromo) peaks must be . If , lower the gradient slope to 0.5% B/min.

Module 3: Structural Elucidation (Identification)

Issue: "I separated them, but I don't know which is which." Solution: 1H NMR is definitive, but you must use NOE (Nuclear Overhauser Effect) .

The "NOE" Logic Gate

The methoxy group (-OMe) is anchored at C8.[1]

• 7-Bromo Isomer: The proton at C6 is para to the -OMe group (separated by the Br at C7). NOE signal: Weak/None.

• 6-Bromo Isomer: The proton at C7 is ortho to the -OMe group. NOE signal: Strong.

1H NMR Data Summary (CDCl₃, 400 MHz)

Feature	7-Bromo Isomer (Major)	6-Bromo Isomer (Minor)
Aromatic H (Benzene Ring)	Singlet at ~7.8 ppm (H6)	Singlet at ~7.4 ppm (H7)
Coupling	No vicinal coupling on benzene ring.	No vicinal coupling on benzene ring.
NOE 1D Difference	Irradiate -OMe: No enhancement of aromatic singlet.	Irradiate -OMe: Positive enhancement of H7 singlet.
Shielding Logic	H6 is ortho to Cl (deshielded/downfield).	H7 is ortho to OMe (shielded/upfield).

Module 4: Purification Protocols

Issue: "Flash chromatography isn't working." Recommendation: Switch to Recrystallization for the major isomer and Prep-HPLC for the minor isomer.

Protocol B: Selective Recrystallization (Scalable)

Best for isolating the major 7-bromo isomer with >98% purity.

• Dissolution: Dissolve crude mixture in boiling Ethanol (EtOH) (approx. 10 mL per gram).

• Reflux: Ensure complete dissolution. If insolubles remain, filter hot.

• Cooling: Allow to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

  • Note: The 7-bromo isomer packs more efficiently due to symmetry and usually crystallizes first.

• Filtration: Collect crystals. Wash with cold hexanes.

• Mother Liquor: The filtrate will be enriched with the 6-bromo isomer. Save this if you need the minor isomer.

Protocol C: Flash Chromatography (Difficult Separations)

If you must use chromatography, standard EtOAc/Hexane is often insufficient.

• Stationary Phase: High-performance spherical silica (20–40 µm).

• Solvent System: Dichloromethane (DCM) / Methanol (0% to 2% MeOH) OR Toluene / Ethyl Acetate .

  • Why? Toluene engages in

    interactions with the quinoline ring, often amplifying the subtle electronic differences between regioisomers better than alkanes.

Troubleshooting Decision Tree

Figure 2: Decision matrix for selecting the appropriate purification strategy based on crude purity.

FAQs

Q: Can I use NBS instead of elemental bromine to improve selectivity? A: Yes. N-Bromosuccinimide (NBS) in Acetonitrile (MeCN) or DMF at 0°C is milder than liquid bromine. It reduces the concentration of active bromonium ions, allowing the thermodynamic preference for the 7-position (directed by -OMe) to dominate, minimizing the 6-bromo and di-bromo byproducts [1].

Q: Why is the 6-bromo isomer forming at all? A: While the -OMe group is a stronger director, the -Cl group at C5 still exerts an ortho directing effect toward C6. Additionally, if the reaction is run at high temperatures or high concentrations, the selectivity decreases, allowing the "kinetic leak" to C6 [2].

Q: My NMR shows a singlet at 7.4 ppm. Which isomer is this? A: Based on shielding effects, the proton at 7.4 ppm is likely H7 (in the 6-bromo isomer), as it is ortho to the electron-donating methoxy group. The H6 proton (in the 7-bromo isomer) would be deshielded by the adjacent Chlorine and appear further downfield (~7.8 ppm). Confirm with NOE [3].

References

• Ökten, S., Çakmak, O., et al. "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles." ACG Publications, 2016.[4] Link

• Eicher, T., Hauptmann, S. The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH, 2003. (General reference for Quinoline EAS directing effects).
• Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. acgpubs.org [acgpubs.org]

overcoming steric hindrance in 3,4,5-trisubstituted quinoline coupling

Ticket ID: Q345-STERIC | Status: Resolved

Topic: Overcoming Steric Hindrance in 3,4,5-Trisubstituted Quinoline Coupling Assigned Specialist: Senior Application Scientist, Catalysis Division[1]

Executive Summary: The "Peri-Strain" & "Buttressing" Problem

Welcome to the advanced troubleshooting center. If you are here, you are likely observing low yields (<20%), rapid catalyst decomposition (Pd black formation), or significant dehalogenation in your quinoline coupling reactions.[1]

The Root Cause: Coupling at the 3, 4, or 5 positions of a quinoline core is not merely a standard steric challenge; it is a geometric crisis known as Peri-Strain compounded by the Buttressing Effect .

• Peri-Strain (4-5 Interaction): The distance between substituents at C4 and C5 is significantly shorter than the sum of their van der Waals radii. This mimics the "bay region" strain in naphthalene.

• The Buttressing Effect (3-4 Interaction): A substituent at C3 prevents the C4-substituent from bending away to relieve the peri-strain.[1] This "locks" the C4 site in a rigid, inaccessible pocket.

This guide provides the "Nuclear Option" protocols—catalytic systems designed specifically to force reductive elimination in these hyper-congested environments.[1]

Diagnostic Matrix: Why Did My Reaction Fail?

Before changing ligands, identify the specific failure mode.[1]

Symptom	Probable Mechanistic Failure	Remediation Strategy
Starting Material Recovery (>80%)	Oxidative Addition (OA) Failure. The Pd(0) cannot access the C-X bond due to steric shielding.[1]	Switch to Pd-PEPPSI-IPent or G3/G4 Buchwald Precatalysts .[1] Use Triflates (OTf) instead of Chlorides/Bromides (more reactive).
Dehalogenation (H-product)	Transmetallation Failure. The OA complex is formed, but the nucleophile (boronic acid/amine) cannot enter.[1] -hydride elimination or protodehalogenation dominates.[1]	Increase concentration (1.0 M). Switch base to anhydrous K₃PO₄ . Use Microwave irradiation to overcome activation barrier.
Pd Black Precipitation	Ligand Dissociation. The ligand is too bulky or not electron-rich enough to stabilize the Pd(II) intermediate.[1]	Use NHC ligands (IPr, SIPr) or biaryl phosphines (XPhos) that form stable palladacycles.
Homocoupling of Boronic Acid	Slow Transmetallation. Oxygen is present, or the catalyst is too slow to engage the halide.	Degas solvents vigorously (Freeze-Pump-Thaw).[1] Add free ligand (10-20 mol%) to stabilize active species.[1]

The Hardware: Ligand & Catalyst Selection

Standard catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ are ineffective for 3,4,5-trisubstituted systems.[1] You must use "Flexible Bulk" ligands.

A. The "Flexible Bulk" Concept (PEPPSI Series)

For the most extreme cases (e.g., coupling a bulky amine at C4 with substituents at C3/C5), Pd-PEPPSI-IPent is the gold standard.[1]

• Mechanism: The bulky N-heterocyclic carbene (NHC) ligand pushes the halides together, forcing the difficult Reductive Elimination step.[1] The "IPent" (isopentyl) wings are flexible—they wrap around the metal to protect it but swing open to allow substrate entry.

• Reference: Organ, M. G., et al. Angew.[1] Chem. Int. Ed.2009 .[2][3][4] (See Ref 1)

B. The "Dial-a-Sterics" Concept (Buchwald Ligands)[1]

• XPhos / SPhos: Excellent for Suzuki coupling. SPhos is generally better for stability; XPhos for extreme bulk.

• BrettPhos / RuPhos: Mandatory for C-N coupling (Buchwald-Hartwig).[1] RuPhos is specifically designed to prevent the formation of inactive Pd-dimers in hindered amine couplings.[1]

Visualization: The Steric Decision Tree

Use this logic flow to select your initial conditions.

Caption: Decision matrix for catalyst selection based on reaction type and steric severity. Note the preference for PEPPSI-IPent in "Extreme" scenarios.

Validated Protocols (The "Nuclear Options")

Protocol A: Extreme Steric Suzuki Coupling (C-C)

Target: Coupling at C4 with existing C3/C5 substituents.

Reagents:

• Catalyst: Pd-PEPPSI-IPent (2–5 mol%)[1]

• Base: Potassium tert-butoxide (KOtBu) (1.5 equiv) - Crucial: The "alkoxide effect" accelerates transmetallation.[1]

• Solvent: 1,4-Dioxane (anhydrous)[1]

• Additives: None (Phosphines inhibit this catalyst).

Step-by-Step:

• Charge: In a glovebox or under Argon flow, add the Quinoline-Halide (1.0 equiv), Boronic Acid (1.5 equiv), and KOtBu (1.5 equiv) to a microwave vial.

• Catalyst: Add Pd-PEPPSI-IPent (2 mol%).

• Solvent: Add anhydrous 1,4-Dioxane (concentration 0.2 M). Seal the vial.

• Reaction: Heat to 80°C (Oil bath) or 100°C (Microwave) for 2–4 hours.

  • Note: Do not exceed 120°C with KOtBu as it may degrade the quinoline core via nucleophilic attack if the ring is electron-deficient.[1]

• Workup: Filter through Celite. The reaction is usually clean but requires chromatography to separate excess boronic acid.

Protocol B: "Impossible" Amination (C-N)

Target: Installing a secondary amine at C4.

Reagents:

• Catalyst: BrettPhos Pd G4 (3 mol%) OR Pd-PEPPSI-IPent (3 mol%)[1]

• Base: LiHMDS (1.0 M in THF) or NaOtBu.

• Solvent: Toluene or t-Amyl Alcohol.[1]

Step-by-Step:

• Activation: If using Pd(OAc)₂ + Ligand, pre-heat the catalyst/ligand in solvent at 60°C for 5 mins to form the active species before adding the substrate. If using G4 precatalyst or PEPPSI, skip this.

• Addition: Add Quinoline (1.0 equiv) and Amine (1.2 equiv).

• Base: Add Base (1.4 equiv).

• Temperature:

  • BrettPhos: 65–80°C.

  • PEPPSI: 100–110°C.

• Monitoring: Monitor by LCMS. If the intermediate (oxidative addition complex) accumulates but product does not form, add 10% free ligand to stabilize the intermediate and prevent Pd precipitation.

FAQ: Troubleshooting Specific Scenarios

Q: I am seeing significant protodehalogenation (replacement of Br with H) at the 4-position. Why? A: This is a symptom of "starved" transmetallation. The Pd has inserted into the C-Br bond, but the steric bulk prevents the boronic acid/amine from approaching.[1] The complex waits, eventually grabbing a hydride from the solvent (especially if using alcohols) or the ligand.

• Fix: Switch to a non-protic solvent (Dioxane instead of t-Amyl Alcohol). Increase the concentration of the coupling partner. Use a stronger base (KOtBu) to activate the boronic acid more aggressively.

Q: Can I use microwave irradiation? A: Yes, and it is highly recommended for 3,4,5-systems.[1] The "peri-strain" creates a high energy barrier for the rotation required during reductive elimination. Microwave heating provides the localized kinetic energy to overcome this barrier rapidly, often outcompeting catalyst decomposition pathways.

Q: My quinoline nitrogen is coordinating to the Pd. How do I stop this? A: This is common. The "poisoning" effect shuts down the cycle.[5]

• Fix 1: Use NHC ligands (PEPPSI).[6] The steric bulk of the NHC ligand effectively "walls off" the Pd center, preventing the quinoline nitrogen from binding perpendicular to the catalytic axis.

• Fix 2: Pre-complex the quinoline nitrogen with a Lewis acid (e.g., B(OiPr)₃) before adding the catalyst (Advanced technique, use with caution).

References

• Organ, M. G. , et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst."[1][6] Angewandte Chemie International Edition, vol. 48, no.[1] 13, 2009, pp. 2383-2387.[1]

• Buchwald, S. L. , et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."[1] Journal of the American Chemical Society, vol. 127, no. 13, 2005, pp. 4685-4696.[1]

• Organ, M. G. , et al. "Pd-PEPPSI-IPent-SiO2: A Supported Catalyst for Challenging Negishi Coupling Reactions in Flow."[1] Angewandte Chemie, 2017.[1]

• Reza, A. I. , et al. "Evaluation of Steric Repulsion at peri-Positions as Non-Electronic Activation on Aromatic Rings."[1][7] Kochi University of Technology, 2023.[1]

• Lipshutz, B. H. , et al. "Palladium-catalyzed Cross-coupling Reactions in Water with TPGS-750-M." Sigma-Aldrich Technical Bulletin.[1]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Sci-Hub. One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction / The Journal of Organic Chemistry, 2020 [sci-hub.box]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 6. PEPPSI™-IPent for Demanding Cross-Coupling Reactions [sigmaaldrich.com]
• 7. kutarr.kochi-tech.ac.jp [kutarr.kochi-tech.ac.jp]

Technical Support Center: Purification of 3,4-Dibromo-5-chloro-8-methoxyquinoline

Ticket ID: #REC-Q8-HALO-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Division Subject: Optimization of Recrystallization Protocol for Poly-halogenated Quinoline Derivative

Executive Summary & Compound Profile

User Context: You are attempting to purify 3,4-Dibromo-5-chloro-8-methoxyquinoline . Chemical Assessment:

• Core Structure: Quinoline (heterocyclic aromatic).[1][2][3][4]

• Electronic State: The 8-methoxy group (EDG) increases electron density at the nitrogen, but this is heavily counteracted by three electron-withdrawing halogens (3,4-Br and 5-Cl).

• Solubility Prediction: The molecule is expected to be highly lipophilic with poor aqueous solubility. It will likely exhibit "oiling out" behavior due to significant melting point depression if impurities (regioisomers or mono-brominated species) are present.

Immediate Recommendation: Do not rely solely on standard ethanol recrystallization. The high halogen content suggests strong halogen-bonding potential, making Acetonitrile (MeCN) or a Toluene/Heptane system more effective for high-purity separation than protic solvents.

Solvent Selection Matrix

The following table synthesizes solvent suitability based on the dielectric constant (

) and interaction mechanics specific to halogenated quinolines.

Solvent System	Role	Suitability Rating	Technical Rationale
Acetonitrile (MeCN)	Single Solvent	High (Preferred)	Moderate polarity ( ) dissolves the compound at reflux but allows crystallization upon cooling. Excellent for separating tarry/polymeric byproducts common in bromination reactions.
Ethanol (EtOH)	Single Solvent	Moderate	Standard choice for quinolines. However, the high halogen content may reduce solubility significantly compared to non-halogenated analogs. Risk of solvolysis if heated for extended periods.
Toluene / Heptane	Solvent / Anti-solvent	High (High Purity)	Toluene engages in stacking with the quinoline core. Heptane acts as a non-polar anti-solvent to force precipitation. Best for removing polar impurities.
DCM / Hexane	Solvent / Anti-solvent	Low	Dichloromethane (DCM) is often too good a solvent; yield will be poor unless evaporation is used, which concentrates impurities.
Acetic Acid	Solvent	Specific Use	Only recommended if the crude is highly impure. Protonates the nitrogen to form a salt, but requires neutralization later.

Detailed Experimental Protocol

Method A: Acetonitrile Recrystallization (Recommended for >85% Crude Purity)

Objective: Balance yield and purity while minimizing thermal degradation.

• Dissolution:

  • Place 5.0 g of crude 3,4-Dibromo-5-chloro-8-methoxyquinoline in a 100 mL round-bottom flask (RBF).

  • Add 25 mL of Acetonitrile .

  • Equip with a reflux condenser and magnetic stir bar.

  • Heat to reflux (

    ).

  • Checkpoint: If solid remains, add MeCN in 2 mL increments until dissolved. Do not exceed 40 mL total volume.

• Hot Filtration (Critical for Halo-Quinolines):

  • Bromination often produces insoluble carbonized specks.

  • While hot, filter the solution through a pre-warmed glass funnel with a fluted filter paper or a coarse sintered glass funnel.

  • Tip: Keep the receiving flask hot to prevent premature crystallization in the stem.

• Controlled Cooling:

  • Allow the filtrate to cool to room temperature (RT) slowly over 2 hours. Do not use an ice bath yet. Rapid cooling traps impurities in the lattice.

  • Once crystals form at RT, move the flask to a

    environment (fridge) for 4 hours.

• Isolation:

  • Filter the crystals using vacuum filtration (Buchner funnel).

  • Wash the cake with cold Acetonitrile (

    ).

  • Dry under high vacuum at

    for 6 hours.

Method B: The "Oiling Out" Rescue Protocol (Toluene/Heptane)

Trigger: Use this if Method A results in a separate liquid phase (oil) instead of crystals.

• Dissolve the "oil" or crude solid in the minimum amount of warm Toluene (

  ).

• Add Activated Carbon (5% w/w) and stir for 10 mins to remove colored tars. Filter hot.

• Reheat filtrate to

  .

• Add Heptane dropwise until persistent cloudiness (turbidity) appears.

• Add 1-2 drops of Toluene to clear the solution.

• Seeding: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod to induce nucleation.

• Cool extremely slowly (wrap flask in aluminum foil or a towel) to RT.

Troubleshooting Guide (FAQ)

Q1: The solution turned dark brown/black upon heating. Is my compound decomposing?

• Diagnostic: Quinoline derivatives are light and air-sensitive. Old samples oxidize to quinone-like species.

• Solution: This is likely trace free bromine or oxidized impurities. Add a small amount of sodium metabisulfite (aqueous wash) to the crude before recrystallization, or use Activated Carbon during the hot filtration step.

Q2: My product "oiled out" (formed a sticky goo at the bottom) instead of crystallizing.

• Cause: The solution became supersaturated at a temperature above the melting point of the solvated impure solid.

• Fix: Re-heat until the oil dissolves. Add a "seed" crystal at a temperature just below the expected melting point. Alternatively, switch to Method B (Toluene/Heptane), as oils are less stable in non-polar hydrocarbon mixtures.

Q3: I have a high yield, but the melting point is broad (

range).

• Cause: Co-crystallization of the 7-chloro regioisomer or mono-bromo derivatives.

• Fix: Recrystallize again using a different solvent polarity. If you used MeCN first, try Ethanol . The change in solvation shell often disrupts the inclusion of the specific impurity.

Visual Logic & Workflows

Diagram 1: Recrystallization Decision Tree

This logic flow helps you decide the immediate next step based on visual observation of the crude mixture.

Caption: Decision logic for handling common physical behaviors during the recrystallization of halogenated quinolines.

Diagram 2: Impurity Removal Mechanism

Understanding how solvent choice impacts the removal of specific impurities (Regioisomers vs. Tars).

Caption: Separation mechanism showing how Acetonitrile selectively retains polar tars and regioisomers in the mother liquor.

References

• Gündüz, S. et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.[2] Link

  • Relevance: Establishes protocols for brominating 8-methoxyquinoline and purifying the resulting bromo-deriv

• BenchChem Technical Support . (2025). Overcoming poor solubility of quinoline derivatives in reactions. Link

  • Relevance: Provides general solubility rules for quinolines, emphasizing the use of co-solvent systems for difficult separ

• University of Rochester . Solvents for Recrystallization. Department of Chemistry. Link

  • Relevance: Authoritative guide on solvent polarity and selection strategies (Acetonitrile vs. Ethanol)

• National Center for Biotechnology Information . PubChem Compound Summary for Quinoline. Link

  • Relevance: Fundamental physicochemical properties of the quinoline core used to predict solubility behavior of deriv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acgpubs.org [acgpubs.org]
• 3. Quinoline - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

resolving dehalogenation side reactions during palladium catalysis

Case ID: DEHALO-001 Status: Active Severity: High (Yield Critical) Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic

The Issue: You are observing the formation of Ar-H instead of your desired Ar-R product. This is Hydrodehalogenation , a parasitic side reaction where the oxidative addition intermediate (

) intercepts a hydride source rather than the transmetallating agent.

Immediate Triage: Before proceeding to the deep dive, check your reaction parameters against the Risk Factors Table :

Parameter	High Risk (Promotes Dehalogenation)	Low Risk (Safe Zone)
Solvent	Alcohols (IPA), DMF (at high ), THF	Toluene, 1,4-Dioxane, Water (biphasic)
Base	Alkoxides (NaOtBu, NaOEt), Amines ( )	Carbonates ( ), Phosphates ( )
Substrate	Electron-poor Aryl Iodides, 2-Halo-pyridines	Electron-rich Aryl Chlorides
Ligand	, simple bidentates (dppe)	Dialkylbiarylphosphines (XPhos, SPhos)

Mechanism & Root Cause Analysis

To fix the problem, you must understand how the hydride enters the cycle. The two most common vectors are Solvent Oxidation and

-Hydride Elimination from alkyl groups on the coupling partner or base.[1]

The Divergent Pathway

Dehalogenation competes directly with Transmetallation. If Transmetallation is slow (due to sterics or low nucleophilicity), the Palladium(II) intermediate seeks alternative pathways to relieve electron density.

Figure 1: The bifurcation point occurs after Oxidative Addition. If the solvent (e.g., Isopropanol) coordinates and undergoes

-hydride elimination, it generates a Pd-H species that rapidly eliminates to form Ar-H.

Troubleshooting Guides (FAQs)

Q1: I am using Isopropanol (IPA) because my substrate is polar. Why is this a problem?

A: Isopropanol is a potent hydride donor. In the presence of Pd(II), IPA coordinates to the metal. The

-hydrogen on the secondary carbon is highly susceptible to elimination, oxidizing IPA to Acetone and leaving a Hydride on the Palladium. The Fix:

• Switch Solvent: Use n-Butanol or t-Amyl alcohol if you must use an alcohol (primary alcohols are slower hydride donors than secondary; tertiary are non-donors).

• Cosolvent System: Use a 4:1 mixture of Toluene:Water or DMF:Water. The water ensures solubility of inorganic bases without acting as a hydride source in the same mechanistic way as IPA.

Q2: I switched solvents, but I still see ~15% dehalogenation. What about the base?

A: If you are using amine bases (Triethylamine, DIPEA) or alkoxides (NaOEt), you are introducing

-hydrogens. The Fix: Switch to Inorganic Bases .

• Recommendation: Potassium Phosphate Tribasic (

  ) or Cesium Carbonate ( ). These bases have no hydrogens to donate.

• Note: If using

  , ensure you add small amounts of water (1-5% v/v) to solubilize the base, otherwise the reaction will stall, leading to catalyst decomposition.

Q3: My coupling partner is sterically hindered. How does this affect dehalogenation?

A: Steric hindrance slows down the Transmetallation step (the "Good Path" in Figure 1). The Oxidative Addition complex sits waiting, increasing the statistical probability of interacting with a solvent molecule or trace impurity to grab a hydride. The Fix: You need a ligand that accelerates Transmetallation and Reductive Elimination.

• Ligand Choice: Switch to Buchwald Dialkylbiarylphosphines .

  • XPhos or SPhos : Excellent for general hindering.

  • BrettPhos : Superior for aminations.

  • Why? These ligands are electron-rich (speeding up oxidative addition) but also bulky (forcing the product off the metal quickly via reductive elimination, minimizing the window for side reactions).

Experimental Protocols

Protocol A: The "Dehalo-Stress" Screening

Use this protocol to identify the optimal condition for a prone substrate.

Objective: Minimize Ar-H formation (<5%) while maintaining conversion.

Materials:

• Substrate (0.1 mmol)

• Coupling Partner (0.15 mmol)

• Catalyst:

  (2 mol%) + XPhos (4-8 mol%) OR Pd(amphos)Cl2.

• Base:

  (3.0 equiv).

• Solvents to Screen: A) Toluene/H2O (10:1), B) 1,4-Dioxane (dry), C) n-Butanol.

Step-by-Step:

• Preparation: Charge a reaction vial with substrate, coupling partner, base, and catalyst precursor.

• Inerting: Cap and purge with Argon for 5 minutes (Oxygen promotes homocoupling, which confuses the mass balance).

• Solvent Addition: Add degassed solvent via syringe.

• Activation: Heat to 80°C.

  • Critical Checkpoint: Monitor at 1 hour. If Ar-H is >10%, stop heating. Higher T favors

    -hydride elimination (high activation energy) more than transmetallation in many cases.

• Analysis: Take a 50

  aliquot, quench in EtOAc/Water. Analyze organic layer via GC-MS or LC-MS.

  • Calculation: Dehalo % = [Area Ar-H] / ([Area Ar-H] + [Area Product] + [Area SM]) * 100.

Protocol B: Scavenging Hydrides (The "Last Resort")

If solvent/base switching fails, use a scavenger.

• Add 10-20 mol% of

  -methylstyrene or 1-hexene to the reaction mixture.

• Mechanism: These olefins act as "hydride sinks." If a Pd-H species forms, it will preferentially insert into the alkene (hydropalladation) and eliminate, effectively "wasting" the hydride harmlessly rather than reducing your valuable aryl ring.

Decision Logic (Workflow)

Follow this logic gate to resolve your specific issue.

Figure 2: Stepwise diagnostic workflow for eliminating dehalogenation vectors.

References

• Navarro, O., et al. (2004).[2] "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." Journal of Organic Chemistry.

• Barder, T. E., & Buchwald, S. L. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society.

• Bissember, A. C., Levina, A., & Fu, G. C. (2012).[3] "A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies." Journal of the American Chemical Society.

• BenchChem Technical Support. (2025). "Troubleshooting Dehalogenation in Suzuki Coupling." BenchChem Knowledge Base.

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 3. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR interpretation of 3,4-Dibromo-5-chloro-8-methoxyquinoline

The following guide provides an in-depth technical analysis of the . It is designed for researchers requiring rigorous structural verification of polysubstituted quinoline scaffolds, particularly in the context of drug discovery (e.g., antimalarial or antibacterial development).

Executive Summary: The Structural Validation Challenge

In the synthesis of halogenated quinolines, distinguishing between regioisomers (e.g., 3,4-dibromo vs. 3,6-dibromo or 5,7-dibromo) is the primary "performance" metric of an analytical workflow.

3,4-Dibromo-5-chloro-8-methoxyquinoline presents a unique spin system.[1] Unlike its precursors, it lacks the characteristic vicinal coupling of the pyridine ring (H-3/H-4), leaving a diagnostic singlet at the C-2 position. This guide compares the NMR profile of this target molecule against its synthetic precursors and common isomeric byproducts, establishing a self-validating protocol for purity assessment.

Part 1: Structural Logic & Spin System Prediction

To interpret the spectrum accurately, we must deconstruct the molecule into its magnetically distinct environments.

The Pyridine Ring (Ring A)

• Substituents: Nitrogen (1), Bromine (3), Bromine (4).

• Remaining Proton: H-2 .

• Prediction: H-2 is isolated.[1] It resides between the electronegative Nitrogen and the Bromine at C-3.[1]

• Multiplicity: Singlet (s) .

• Chemical Shift: Highly deshielded (

  8.9 – 9.2 ppm) due to the -position relative to Nitrogen and the inductive effect of the C-3 Bromine.[1]

The Benzene Ring (Ring B)

• Substituents: Chlorine (5), Methoxy (8).[2][3]

• Remaining Protons: H-6 and H-7 .

• Coupling: Ortho-coupling (

  ).

• Electronic Effects:

  • H-6: Ortho to Chlorine (deshielding) and meta to Methoxy.[1] Expected shift:

    7.5 – 7.7 ppm.[1][4][5]

  • H-7: Ortho to Methoxy (shielding, +M effect) and meta to Chlorine.[1] Expected shift:

    7.0 – 7.2 ppm.[1]

  • System: AX or AB system (two doublets).

The Methoxy Group[3][6]

• Position: C-8.

• Signal: Strong Singlet (3H).[1]

• Shift:

  4.0 – 4.1 ppm (Standard for 8-methoxyquinolines).[1]

Part 2: Comparative Analysis (Product vs. Alternatives)

This section evaluates the "performance" of 1H NMR in distinguishing the target product from its most likely contaminants: the precursor (5-Chloro-8-methoxyquinoline ) and a common bromination regioisomer (5,7-Dibromo-8-methoxyquinoline ).[1]

Table 1: Diagnostic Signal Comparison

Feature	Target Product (3,4-Dibromo-5-Cl-8-OMe)	Precursor (5-Cl-8-OMe)	Isomer (5,7-Dibromo-8-OMe)
H-2 Multiplicity	Singlet (Isolated)	Doublet of Doublets (Coupled to H-3, H-4)	Doublet of Doublets
H-3 Signal	Absent (Substituted by Br)	Doublet of Doublets ( ~7.[1][6]5)	Doublet of Doublets
H-4 Signal	Absent (Substituted by Br)	Doublet of Doublets ( ~8.5)	Doublet of Doublets
H-6 Signal	Doublet (Coupled to H-7)	Doublet (Coupled to H-7)	Singlet (Isolated by 5,7-Br)
Key Validation	Presence of H-2 Singlet + AB System (H6/H7)	Presence of 3-spin system in Pyridine ring	Presence of H-6 Singlet

Analytic Insight: The disappearance of the H-3 and H-4 signals, combined with the collapse of H-2 into a singlet, is the definitive "Pass/Fail" metric for the 3,4-dibromination reaction. If H-2 remains a doublet, the reaction is incomplete or regioselectivity has failed.[1]

Part 3: Experimental Protocol

Methodology: High-Resolution Acquisition

Objective: Resolve the H-6/H-7 coupling and ensure accurate integration of the H-2 singlet relative to the methoxy group.

• Sample Preparation:

  • Dissolve 5–10 mg of the compound in 0.6 mL of CDCl₃ (Chloroform-d).

  • Note: CDCl₃ is preferred over DMSO-d6 for this lipophilic halide.[1] DMSO may cause broadening due to viscosity or water exchange if traces of moisture are present, though it is acceptable if solubility is an issue.

  • Internal Standard: Ensure TMS (0.00 ppm) is present for precise referencing, as aromatic shifts are critical.

• Acquisition Parameters (400 MHz or higher):

  • Pulse Angle: 30° (to ensure accurate integration).

  • Relaxation Delay (D1): Set to

    3.0 seconds. The isolated H-2 proton often has a longer relaxation time.[1] Insufficient delay will under-integrate this diagnostic peak.[1]

  • Scans: 16–64 (Sufficient for >95% purity).

• Processing:

  • Apodization: Apply exponential multiplication (LB = 0.3 Hz) to reduce noise without broadening the fine splitting of H-6/H-7.

  • Phasing: Manually phase the H-2 singlet to ensure the baseline is flat; phasing errors here can distort integration.

Part 4: Visualization of Logic & Workflow

Diagram 1: Structural Assignment Decision Tree

This diagram illustrates the logic flow for confirming the 3,4-dibromo-5-chloro-8-methoxyquinoline structure based on spectral data.

Caption: Decision tree for validating the 3,4-dibromo-5-chloro-8-methoxyquinoline scaffold based on H-2 multiplicity and Benzene ring coupling.

Diagram 2: Synthetic Purity & Isomer Flow

A visualization of how the NMR profile changes during the synthesis from the 5-chloro precursor.[1]

Caption: Evolution of the NMR profile during bromination. Monitoring the transition from a 3-spin pyridine system to a singlet is critical.

References

• Ökten, S., et al. (2016).[2] "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles." Organic Communications, 9(4), 82-93.[2]

  • Provides experimental NMR data for 5-bromo and 5,7-dibromo-8-methoxyquinoline analogs, establishing the baseline shifts for the benzene ring.

• BenchChem Technical Support. (2025). "Troubleshooting NMR Peak Assignments for Substituted Quinolines."

  • Authoritative guide on quinoline chemical shift trends and solvent effects.

• National Center for Biotechnology Information. (2025).[1] "PubChem Compound Summary for CID 13404592, 5-Chloro-8-methoxyquinoline."

  • Source for the precursor's physicochemical properties and identifiers.

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.

  • Standard reference for residual solvent calibr

Sources

• 1. 5-Chloro-8-hydroxyquinoline | CymitQuimica [cymitquimica.com]
• 2. acgpubs.org [acgpubs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Crystal Structure of Halogenated 8-Methoxyquinolines for Drug Development Professionals

This guide provides an in-depth comparison of the crystal structures of halogenated 8-methoxyquinolines, offering valuable insights for researchers, scientists, and professionals in drug development. By understanding the nuanced effects of halogen substitution on molecular conformation and crystal packing, we can better inform the design of novel therapeutic agents. Quinoline derivatives are a cornerstone in medicinal chemistry, known for a wide spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties[1][2]. The introduction of halogens at the C5 and C7 positions of the 8-methoxyquinoline scaffold significantly influences their physicochemical properties and, consequently, their biological efficacy.

The Decisive Role of Single-Crystal X-ray Diffraction (XRD)

Single-crystal X-ray diffraction (XRD) stands as the definitive method for elucidating the three-dimensional atomic arrangement within a crystalline solid[3][4]. This technique provides precise data on bond lengths, bond angles, and the overall molecular conformation, which are critical for structure-activity relationship (SAR) studies. For drug development, an unambiguous crystal structure is invaluable, as it reveals the molecule's shape, potential for intermolecular interactions, and absolute stereochemistry—all of which govern how a drug molecule interacts with its biological target[3].

Experimental Workflow: From Synthesis to Structural Insight

The journey from a chemical concept to a fully characterized crystal structure involves a meticulous, multi-step process. Understanding the causality behind each step is crucial for obtaining high-quality, reliable data.

Diagram: End-to-End Crystal Structure Analysis Workflow

Caption: Workflow from synthesis to final structural analysis.

Step-by-Step Experimental Protocols

1. Synthesis and Purification:

• Synthesis of 5,7-Dihalo-8-methoxyquinolines: A common route involves the electrophilic halogenation of 8-methoxyquinoline or the methylation of the corresponding 5,7-dihalo-8-hydroxyquinoline. For instance, 5,7-dibromo-8-methoxyquinoline can be synthesized by treating 5,7-dibromoquinolin-8-ol with dimethyl sulfate (Me2SO4) in a basic solution[1][5]. The choice of halogenating agent (e.g., Br2, NBS) and solvent can be optimized for regioselectivity and yield[1].

• Purification: The crude product is typically purified by column chromatography on silica gel or alumina, followed by recrystallization from a suitable solvent like an ethanol-hexane mixture to achieve high purity, which is a prerequisite for growing high-quality single crystals[5].

2. Single Crystal Growth:

• Methodology: The slow evaporation technique is widely employed. A saturated solution of the purified compound in a suitable solvent (e.g., chloroform, ethyl acetate) is prepared and left undisturbed in a loosely covered vial. The slow evaporation of the solvent allows for the gradual formation of well-ordered single crystals suitable for XRD analysis. The choice of solvent is critical as it can influence crystal polymorphism.

• Rationale: The goal is to obtain a single crystal, typically 0.1-0.5 mm in size, that is free of cracks and twinning[3]. Slow crystallization minimizes the formation of defects and polycrystalline aggregates.

3. Single-Crystal XRD Data Collection and Refinement:

• Data Collection: A suitable crystal is mounted on a goniometer head of a diffractometer[4]. The crystal is cooled (e.g., to 123 K or 296 K) to reduce thermal vibrations of the atoms, resulting in a more precise structure[6]. The instrument, equipped with an X-ray source (e.g., Mo Kα radiation) and a detector, rotates the crystal while collecting diffraction patterns at various orientations[4][7].

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group[8]. The initial crystal structure is often solved using direct methods. This initial model is then refined against the experimental data to optimize the atomic positions, and bond lengths and angles, leading to a final, accurate molecular structure[6][8]. The quality of the final structure is assessed by parameters like the R-factor.

Comparative Crystal Structure Analysis

The substitution of different halogens (Cl, Br, I) at the 5 and 7 positions of the 8-methoxyquinoline core has a profound impact on the resulting crystal structures. This is primarily due to the differing sizes and polarizability of the halogen atoms, which in turn influences the nature and strength of intermolecular interactions.

Crystallographic Data Summary

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z	Ref.
5,7-Dichloro-8-hydroxyquinoline	C₉H₅Cl₂NO	Monoclinic	P2₁/c	15.5726	3.8062	16.1269	118.029	843.76	4	[6]
5,7-Dibromo-8-methoxyquinoline	C₁₀H₇Br₂NO	Orthorhombic	Pbca	16.158	7.842	17.551	90	1024.4	4	[9]
7-Iodo-8-hydroxyquinoline	C₉H₆INO	Monoclinic	P12₁/n1	7.8780	13.095	8.8957	107.66	874.5	4	[10]

The Influence of Halogen Substitution on Intermolecular Interactions

The nature of the halogen atom is a key determinant of the supramolecular architecture. As we move down the halogen group from chlorine to iodine, the polarizability increases, which enhances the propensity for halogen bonding[11].

• C-H···O Hydrogen Bonds: In the crystal structure of 5,7-dibromo-8-methoxyquinoline, C-H···O hydrogen bonds are observed, linking the molecules into infinite chains[5][9]. This is a common motif in such structures.

• π-π Stacking Interactions: Aromatic π-π stacking interactions are also a significant feature in the crystal packing of 5,7-dibromo-8-methoxyquinoline, with a centroid-to-centroid distance of 3.7659 Å[5]. These interactions contribute to the overall stability of the crystal lattice.

• Halogen Bonding: While not explicitly detailed for all the compared methoxy-quinolines in the initial search, the role of halogen bonding is crucial in the crystal engineering of similar compounds[12][13][14]. Halogen bonds (C-X···Y, where X is the halogen and Y is a nucleophile like O or N) are directional interactions that can be stronger and more specific than van der Waals forces, significantly influencing crystal packing[11][14]. The increasing size and polarizability from Cl to Br to I strengthens the potential for these interactions.

• Hirshfeld Surface Analysis: This computational tool is increasingly used to visualize and quantify intermolecular interactions within a crystal[15][16]. It allows for the mapping of close contacts and provides a "fingerprint" plot that highlights the percentage contribution of different types of interactions (e.g., H···H, C···H, O···H) to the overall crystal packing[2][16]. For many quinoline derivatives, O···H/H···O contacts are shown to make a significant contribution to the crystal packing[15][17].

Conclusion and Implications for Drug Design

The crystal structure analysis of halogenated 8-methoxyquinolines reveals that the choice of halogen substituent provides a powerful tool to modulate the solid-state architecture. The interplay of hydrogen bonds, π-π stacking, and halogen-specific interactions like halogen bonding dictates the final crystal packing.

For drug development professionals, these insights are critical. The ability to control intermolecular interactions can influence key pharmaceutical properties such as solubility, stability, and bioavailability. By understanding the principles of crystal engineering demonstrated by these halogenated quinolines, scientists can rationally design molecules with improved solid-state properties, ultimately leading to the development of more effective and reliable drug products. Further systematic crystallographic studies on a wider range of halogenated 8-methoxyquinolines are warranted to build a more comprehensive understanding of these structure-property relationships.

References

• 17 (No specific source given)

• 5 (2017). IUCrData, 2(5).

• 3 (n.d.). Bruker.

• Ökten, S., Eyigün, D., & Çakmak, O. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Çelik, İ., Ökten, S., Akkurt, M., Ersanlı, C. C., Çakmak, O., & Özbakır, R. (2017). 5,7-Dibromo-8-methoxyquinoline.
• Ghosh, S., Manna, M., & Mukhopadhyay, S. (2025). Exploring weak noncovalent interactions in a few halo-substituted quinolones. CrystEngComm, 27(1), 1-15.

• Mekelle, T., Oyeyiola, A., Singh, K., & Singh, M. (2022). Crystal structure and Hirshfeld surface analysis of methanol methanol monosolvate. IUCrData, 7(10), x221235.

• El-Emam, A. A., Al-Harbi, S. A., Al-Shaalan, N. H., & Al-Tamimi, A.-M. M. (2022). Crystal structure and Hirshfeld surface analysis of 2-(2-hydroxyphenyl)quinoline-6-sulfonamide.
• Al-Harbi, S. A., El-Emam, A. A., Al-Shaalan, N. H., Al-Tamimi, A.-M. M., & Ghabbour, H. A. (2019). Synthesis, crystal structure and Hirshfeld surface analysis of 2-chloro-3-[(E)-(2-phenylhydrazinylidene)methyl]quinoline.
• El-Emam, A. A., Al-Harbi, S. A., Al-Shaalan, N. H., Al-Tamimi, A.-M. M., & Ghabbour, H. A. (2021). Crystal structure, Hirshfeld surface analysis, DFT and molecular docking investigation of 2-(2-oxo-1,3-oxazolidin-3-yl)ethyl 2-[2-(2-oxo-1,3-oxazolidin-3-yl)ethoxy]quinoline-4-carboxylate.

• 18 (2011). American Laboratory.

• (n.d.). Carleton College.

• Batalha, N., et al. (2025).

• (n.d.). Universität Ulm.

• Al-Majid, A. M., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 27(13), 4298.
• Stevenson, C. (2021). A beginner's guide to X-ray data processing. The Biochemist, 43(3), 56-60.
• Gershon, H., McNeil, M. W., & Schulman, S. G. (1972). Electrophilic halogenation of 8-methoxyquinoline. The Journal of Organic Chemistry, 37(25), 4078–4082.
• Minenkov, Y., et al. (2014). Halogen Bonding and Other Iodine Interactions in Crystals of Dihydrothiazolo(oxazino)quinolinium Oligoiodides from the Electron-Density Viewpoint. Crystal Growth & Design, 14(10), 5027-5040.
• El-Sayed, M. A. A., et al. (2008). Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. Journal of Heterocyclic Chemistry, 45(3), 593-598.
• Faizi, M. S. H., et al. (2009). 5,7-Dichloroquinolin-8-ol. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1131.

• (n.d.). ResearchGate.

• González-Campo, A., et al. (2018). Halogen and Hydrogen Bonding Interplay in the Crystal Packing of Halometallocenes. Crystals, 8(11), 421.

• (n.d.). ResearchGate.

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• (n.d.). Sigma-Aldrich.

• (n.d.). ChemBK.

• (n.d.). SIELC Technologies.

• Shoja, M., Gershon, H., & Clarke, D. D. (1997). Crystal structure of 7-iodo-8-hydroxyquinoline, C9H6INO. Zeitschrift für Kristallographie - New Crystal Structures, 212(1), 387-388.

• (n.d.). CymitQuimica.

• (n.d.). Sigma-Aldrich.

• (n.d.). ChemicalBook.

• (n.d.). ChemicalBook.

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Technical Guide: Antimicrobial Efficacy Comparison of 8-Methoxyquinoline Analogs

Executive Summary

The evolution of fluoroquinolones from simple 4-quinolones to advanced 8-methoxyquinoline (8-OMe) analogs (e.g., Moxifloxacin, Gatifloxacin) represents a critical pivot in overcoming multidrug resistance. While earlier generations (e.g., Ciprofloxacin) primarily targeted DNA gyrase in Gram-negative bacteria, the introduction of the bulkier methoxy group at the C-8 position fundamentally alters the pharmacophore’s interaction with bacterial type II topoisomerases.

This guide provides a technical comparison of 8-OMe analogs against standard C-8-H fluoroquinolones. It focuses on the structural basis for enhanced efficacy against Gram-positive pathogens (S. aureus, S. pneumoniae) and anaerobes, the suppression of resistant mutant selection (Mutant Prevention Concentration), and the standardized protocols for validating these claims in vitro.

Structural & Mechanistic Basis (SAR)

The superior efficacy of 8-methoxyquinoline analogs stems from two distinct Structure-Activity Relationship (SAR) advantages: Dual Targeting and Efflux Evasion .

Dual Targeting Mechanism

Standard fluoroquinolones often exhibit a "primary target" bias—targeting DNA gyrase (GyrA) in Gram-negatives and Topoisomerase IV (ParC) in Gram-positives.[1] This single-target reliance allows bacteria to develop resistance via a single point mutation.

The C-8 methoxy group increases the molecule's hydrophobicity and steric bulk, allowing it to bind with high affinity to both DNA gyrase and Topoisomerase IV simultaneously. This "dual targeting" forces the bacteria to acquire simultaneous mutations in both enzymes to survive, significantly lowering the mutation frequency.

Efflux Pump Evasion

The C-8 methoxy substituent creates steric hindrance that interferes with the binding pockets of common multidrug resistance (MDR) efflux pumps (e.g., NorA in S. aureus). Consequently, intracellular accumulation of 8-OMe analogs remains high even in strains that actively efflux Ciprofloxacin.

Visualization: Mechanism of Action & Resistance Suppression

Caption: Figure 1. The 8-methoxy group facilitates dual-enzyme targeting and bypasses efflux pumps, preventing the single-step mutations that render standard fluoroquinolones ineffective.

Comparative Efficacy Data

The following data aggregates representative Minimum Inhibitory Concentration (MIC) values (

g/mL) from established literature, comparing a standard C-8-H agent (Ciprofloxacin) against 8-OMe analogs (Moxifloxacin, Gatifloxacin).

Table 1: Comparative MIC Ranges ( g/mL)

Organism	Strain Type	Ciprofloxacin (Control)	Moxifloxacin (8-OMe)	Gatifloxacin (8-OMe)	Interpretation
S.[2][3][4] aureus	Methicillin-Susceptible (MSSA)	0.5 - 1.0	0.06 - 0.125	0.125 - 0.25	8-OMe is 4-8x more potent.
S. aureus	Methicillin-Resistant (MRSA)	16 - >32 (Resistant)	0.5 - 2.0	2.0 - 4.0	8-OMe retains activity in Cipro-resistant strains.
S. pneumoniae	Penicillin-Resistant	1.0 - 4.0	0.125 - 0.25	0.25 - 0.5	Critical advantage for respiratory infections.
E. coli	Wild Type	0.004 - 0.015	0.03 - 0.06	0.008 - 0.03	Cipro is equipotent or slightly superior in WT Gram-negatives.
B. fragilis	Anaerobe	8.0 - 16.0	0.5 - 2.0	1.0 - 4.0	8-OMe provides anaerobic coverage lacking in Cipro.

Table 2: Mutant Prevention Concentration (MPC)

The MPC represents the threshold concentration preventing the growth of the least susceptible single-step mutant.

Organism	Agent	MIC ( g/mL)	MPC ( g/mL)	Selection Window
M. tuberculosis	Ciprofloxacin	1.0	>4.0	Wide (High Risk)
Moxifloxacin	0.25	0.5 - 1.0	Narrow (Low Risk)

Key Insight: While Ciprofloxacin is highly potent against wild-type E. coli, the 8-OMe analogs demonstrate superior "Spectrum Stability"—maintaining efficacy against resistant mutants and anaerobes where Ciprofloxacin fails.

Experimental Protocol: Broth Microdilution (CLSI M07)[5]

To objectively compare a novel 8-methoxyquinoline analog against controls, you must follow the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines. This ensures data is legally defensible for IND/NDA filings.

Reagents & Preparation

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Validation: Ca

    (20-25 mg/L) and Mg (10-12.5 mg/L) levels must be verified, as divalent cations chelate quinolones, affecting MIC.

• Inoculum: Direct colony suspension equivalent to 0.5 McFarland standard (

  CFU/mL), diluted 1:100 in CAMHB to achieve a final well concentration of CFU/mL .

• Compound Stock: Dissolve 8-OMe analogs in appropriate solvent (often DMSO or dilute NaOH/HCl depending on pKa), then dilute in broth.

Workflow Visualization

Caption: Figure 2. Standardized CLSI broth microdilution workflow for determining MIC values.

Protocol Steps

• Plate Setup: Dispense 50 µL of CAMHB containing 2x concentration of the drug into columns 1-10 of a 96-well plate.

• Inoculation: Add 50 µL of the standardized bacterial suspension (

  CFU/mL) to wells, resulting in final 1x drug concentration and CFU/mL cell density.

• Controls:

  • Growth Control:[5][6] Broth + Bacteria (No Drug).

  • Sterility Control: Broth only.

  • Reference Strain:S. aureus ATCC 29213 (Expected Moxifloxacin MIC: 0.016 - 0.12 µg/mL).

• Incubation: 35°C

  2°C for 16-20 hours in ambient air.

• Analysis: The MIC is the lowest concentration showing complete inhibition of visible growth.

Advanced Analysis: Mutant Prevention Concentration (MPC)

For drug development professionals, MIC is insufficient for predicting resistance emergence. The MPC is the concentration required to block the growth of first-step resistant mutants.[7][8][9][10]

Why it matters for 8-OMe Analogs: The "Mutant Selection Window" (MSW) is the concentration range between the MIC and the MPC.[2]

• Ciprofloxacin: Wide MSW. Therapeutic doses often fall inside the window, selecting for resistance.[8]

• 8-OMe Analogs: Narrow MSW. Therapeutic doses (e.g., 400mg Moxifloxacin) achieve serum levels above the MPC, effectively closing the window and preventing mutant survival.

Protocol Modification for MPC: Instead of

CFU, use an inoculum of CFU plated on agar containing the drug. This high density ensures the presence of spontaneous mutants. The lowest concentration allowing zero colony recovery is the MPC.[7][9][10]

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[11] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.

• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones.[12] Microbiology and Molecular Biology Reviews, 61(3), 377-392.

• Pestova, E., et al. (2000). Contribution of Topoisomerase IV Targeting to the Potency of C-8-Methoxy Fluoroquinolones against Staphylococcus aureus.[7] Antimicrobial Agents and Chemotherapy, 44(12), 3400-3404.

• Blondeau, J. M. (2004). A review of the comparative in-vitro activities of 12 antimicrobial agents against 8140 strains of Streptococcus pneumoniae from Canada. Journal of Antimicrobial Chemotherapy, 54(suppl_1), i25-i35.

• Dong, Y., et al. (2000). Mutant prevention concentration as a measure of antibiotic potency: studies with clinical isolates of Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 44(12), 3281-3285.

Sources

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• 3. Contributions of the 8-Methoxy Group of Gatifloxacin to Resistance Selectivity, Target Preference, and Antibacterial Activity against Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. pdb.apec.org [pdb.apec.org]
• 6. Activities of Ciprofloxacin and Moxifloxacin against Stenotrophomonas maltophilia and Emergence of Resistant Mutants in an In Vitro Pharmacokinetic-Pharmacodynamic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Fluoroquinolone Concentration on Selection of Resistant Mutants of Mycobacterium bovis BCG and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Mutant Prevention Concentration as a Measure of Antibiotic Potency: Studies with Clinical Isolates of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Pooled Antibiotic Susceptibility Testing Performs Within CLSI Standards for Validation When Measured Against Broth Microdilution and Disk Diffusion Antibiotic Susceptibility Testing of Cultured Isolates | MDPI [mdpi.com]
• 12. academic.oup.com [academic.oup.com]

Comparative Spectroscopic Profiling of 3,4,5-Trisubstituted Quinolines

Structural Elucidation, Photophysical Benchmarking, and The "Peri-Constraint"

Executive Summary: The "Peri-Constraint" Challenge

In drug discovery, the quinoline scaffold is ubiquitous, but the 3,4,5-trisubstituted pattern represents a unique steric and electronic anomaly compared to the more common 2,4- or 6,7-substituted variants.

This guide objectively compares the spectroscopic signatures of 3,4,5-substituted quinolines against their regioisomers. The critical differentiator is the Peri-Interaction (spatial proximity between positions 4 and 5). This steric crowding distorts the planar aromaticity, resulting in distinct NMR deshielding patterns and altered fluorescence quantum yields (QY) compared to the planar 6,7-dimethoxy alternatives often used as imaging agents.

Key Findings:

• NMR: The H-5 or R-5 substituent exhibits a diagnostic downfield shift (

  ppm) due to the Van der Waals desorption effect from the C-4 substituent.

• Fluorescence: Unlike highly emissive 6,7-substituted quinolines (QY > 0.5), 3,4,5-derivatives often show quenched emission (QY < 0.1) due to non-radiative decay pathways triggered by ring twisting.

• differentiation: NOESY spectroscopy is the only self-validating method to distinguish 3,4,5-isomers from 2,3,4-isomers.

NMR Spectroscopy: The Steric Battleground

The characterization of 3,4,5-quinolines is defined by the interaction between the substituent at C-4 and the group at C-5. This is the "blind spot" in many automated assignment algorithms.

Comparative Chemical Shift Analysis ( H NMR)

The following table contrasts the chemical shifts of the critical "Peri-Proton" (H-5) in different substitution patterns. Note how the presence of a C-4 substituent drastically alters the magnetic environment of H-5.

Feature	3,4,5-Trisubstituted (Target)	2,4-Disubstituted (Alternative)	6,7-Disubstituted (Standard)
H-5 Shift ( )	Substituted (No H-5) or strongly deshielded if H-5 is present	~8.0 - 8.2 ppm (Deshielded by C-4 R group)	~7.6 - 7.8 ppm (Normal aromatic)
H-4 Shift ( )	Substituted (No H-4)	Substituted (No H-4)	~7.9 - 8.1 ppm (Doublet, Hz)
NOE Correlation	Strong R3 R4 and R4 R5	Strong R2 R3 (if H); No R4-R5 NOE	Strong H5 H4
Steric Geometry	Twisted (Non-planar)	Planar	Planar

The Diagnostic Workflow: Assigning Regiochemistry

To confirm the 3,4,5-pattern, one must validate the contiguous substitution chain. The following logic flow utilizes NOESY (Nuclear Overhauser Effect Spectroscopy) to rule out isomers.

Figure 1: Logic flow for distinguishing 3,4,5-substituted quinolines from other isomers using NOESY correlations. The R4-R5 interaction is the definitive "fingerprint."

Photophysical Benchmarking

While 6,7-dimethoxyquinolines are renowned for their fluorescence (used in sensors/probes), 3,4,5-substituted variants generally exhibit lower quantum yields. This is a critical consideration for probe design.

Mechanism of Quenching

• Planarity: 6,7-substituents lie in the plane of the aromatic system, extending conjugation and enhancing emissivity.

• Twisting: In 3,4,5-systems, the substituent at C-4 is forced out of plane by the C-5 substituent (Peri-interaction). This breaks extended conjugation and introduces vibrational relaxation pathways that quench fluorescence.

Comparative Data Table

Property	6,7-Dimethoxyquinoline (Benchmark)	3,4,5-Trimethoxyquinoline (Target)	Implication
Abs. Max ( )	~330-350 nm	~310-330 nm	Hypsochromic shift (Blue shift) due to reduced conjugation length (twist).
Emission Max ( )	~420-450 nm	~380-400 nm (Weak)	3,4,5-isomers are poor fluorophores in polar solvents.
Stokes Shift	Large (~3000-4000 cm )	Moderate	6,7-isomers are better for imaging (less self-absorption).
Quantum Yield ( )	High (0.20 - 0.50)	Low (< 0.05)	Do not use 3,4,5-isomers for fluorescent tagging unless rigidified.

Data grounded in comparative studies of quinoline fluorophores [1][2].[1]

Experimental Protocols

A. Synthesis: Modified Friedlander Condensation

To access 3,4,5-substituted quinolines, the standard Skraup synthesis often fails due to regiochemical ambiguity. The Friedlander Condensation is the preferred, self-validating route as it pre-installs the benzene ring substituents.

Reagents:

• 2-Amino-3,4-dimethoxybenzaldehyde (for the 5,6,7-ring fragment).

• -Methylene ketone (provides C-3 and C-4 substituents).

• Catalyst: Sulfamic acid or

  (Lewis Acid).

Protocol:

• Mixing: Dissolve 2-amino-aldehyde (1.0 equiv) and ketone (1.2 equiv) in Ethanol.

• Catalysis: Add 10 mol% sulfamic acid.

• Reflux: Heat to 80°C for 4 hours. Monitor by TLC (30% EtOAc/Hexane).

• Workup: Cool to RT. The product often precipitates. If not, remove solvent in vacuo and recrystallize from EtOH.

B. Characterization Workflow (Self-Validating)

This protocol ensures you are looking at the 3,4,5-isomer and not a rearranged product.

• Mass Spectrometry (HRMS):

  • Confirm molecular ion

    .

  • Check for Fragmentation: 3,4,5-trimethoxy systems often show a characteristic loss of methyl radical (

    ) followed by CO ( ), distinct from 2,4-isomers.

• 2D NMR Setup (The Critical Step):

  • Solvent:

    (Standard) or (if solubility is poor). Note: DMSO may broaden signals due to viscosity.

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Look for correlation between H-2 and C-4 .

    • Look for correlation between R-4 protons and C-4a (bridgehead carbon).

  • NOESY:

    • Set mixing time (

      ) to 500ms.

    • Acquire sufficient scans to see weak NOE between the bulky R-4 and R-5 groups.

Figure 2: Sequential workflow for the synthesis and validation of 3,4,5-substituted quinolines.

References

• Fluorescence Properties of 6-Methoxy- and 6,7-Dimethoxyquinoline-3,4-dicarbonitriles. Sciforum. (Comparative study of 6,7-substitution vs 4-substitution effects on fluorescence). [Link]

• Quinoline-substituted excited-state intramolecular proton transfer fluorophores. RSC Advances / Organic Chemistry Frontiers. (Detailed photophysical characterization of quinoline isomers). [Link]

• NMR Chemical Shifts of Trace Impurities. Organometallics/JOC. (Standard reference for solvent impurities in quinoline NMR analysis). [Link]

• Concentration dependent 1H-NMR chemical shifts of quinoline derivatives. UNCW Repository. (Analysis of stacking and peri-effects in quinoline NMR). [Link]

• Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies. (Methodology for synthesizing crowded quinolines). [Link]

Sources

• 1. repository.uncw.edu [repository.uncw.edu]

Technical Guide: Distinguishing 3,4-Dibromo from 3,6-Dibromo Isomers Using NOESY NMR

Executive Summary: The Regioisomer Trap

In the synthesis of carbazole-based organic semiconductors (OLEDs) and bioactive alkaloids, bromination is a pivotal functionalization step. While 3,6-dibromocarbazole is the thermodynamic product of electrophilic substitution, the 3,4-dibromocarbazole isomer (often a result of directed lithiation or specific catalytic pathways) presents a significant characterization challenge.

Standard 1D

H NMR can be ambiguous due to peak overlap and complex splitting patterns, particularly in asymmetric isomers. This guide details the definitive method for distinguishing these isomers using 2D NOESY (Nuclear Overhauser Effect Spectroscopy) . The core differentiator is the "Bay Region" interaction : a spatial proximity between protons at positions 4 and 5 that exists only in the 3,6-isomer and is structurally abolished in the 3,4-isomer.

Structural Analysis & The "Bay Region" Mechanism

To successfully distinguish these isomers, one must understand the spatial geometry of the carbazole scaffold.

The 3,6-Dibromo Isomer (Symmetric)

• Symmetry:

  (effectively symmetric in solution).

• Substitution: Bromines at positions 3 and 6 (para to Nitrogen).

• The Bay Region: Positions 4 and 5 are occupied by Protons (H4 and H5).[1]

• Proximity: H4 and H5 are spatially adjacent (< 2.5 Å) despite being on different rings. This proximity creates a strong through-space Dipolar Coupling .

The 3,4-Dibromo Isomer (Asymmetric)

• Symmetry:

  (Asymmetric).

• Substitution: Ring A has Bromines at 3 and 4. Ring B is unsubstituted (typically).

• The Bay Region: Position 4 is occupied by Bromine .[2] Position 5 is occupied by Proton .

• Proximity: The H4 proton is absent . Consequently, the dipolar coupling pathway between position 4 and 5 is severed.

Mechanism Visualization

The following diagram illustrates the structural logic used to interpret the NOESY data.

Figure 1: Mechanistic flow showing why the 3,6-isomer generates a signal while the 3,4-isomer remains silent in the bay region.

Comparative Spectroscopic Data

The following table summarizes the expected observables. Note that chemical shifts (

) are solvent-dependent (typically CDCl or DMSO- ).

Feature	3,6-Dibromo Isomer	3,4-Dibromo Isomer
Symmetry	Symmetric (Simplified Spectrum)	Asymmetric (Complex Spectrum)
Aromatic Signals	3 distinct sets of protons (H1/8, H2/7, H4/5)	7 distinct protons (H1, H2, H5, H6, H7, H8)
H4/H5 Shift	Doublet (~8.1-8.2 ppm) with meta-coupling ( Hz)	H5 is present (~8.0 ppm); H4 is missing
Bay Region NOE	Strong Cross-Peak (H4 H5)	Absent
N-H Interaction	NOE to H1 and H8 (Symmetric intensity)	NOE to H1 and H8 (Asymmetric intensity)

Key Insight: In the 3,6-isomer, the H4/H5 signal is often the most downfield aromatic signal (excluding NH) and appears as a doublet with a small coupling constant (meta-coupling to H2/H7). In the 3,4-isomer, the loss of H4 eliminates this specific doublet.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, follow this step-by-step protocol. This workflow includes internal checks (Self-Validation) to prevent false negatives.

Step 1: Sample Preparation

• Concentration: 10–20 mg in 0.6 mL solvent.

• Solvent Choice:

  • Primary:DMSO-

    (Separates aromatic peaks better than CDCl and slows exchange of NH protons).

  • Alternative: CDCl

    (Common, but peaks may overlap).

• Degassing (Critical): Oxygen is paramagnetic and accelerates relaxation (

  ), which can quench the NOE signal. Flush the tube with Nitrogen or Argon for 5 minutes.

Step 2: 1D H NMR (The Symmetry Check)

Acquire a standard proton spectrum.

• Validation: Count the aromatic protons.

  • If integral ratio implies symmetry (e.g., integration of 2:2:2), suspect 3,6-isomer .

  • If integration is complex (1:1:1:1:1:1), suspect 3,4-isomer .

Step 3: 2D NOESY Acquisition

• Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpph on Bruker).

• Mixing Time (

  ): Set to 500 ms .

  • Why? Carbazole derivatives (MW ~325-400 Da) fall in the "zero-crossing" region where NOE can be weak. 500 ms allows sufficient buildup without excessive spin diffusion.

• Relaxation Delay (

  ): 2.0 – 3.0 seconds.

Step 4: Data Processing & Analysis

• Phasing: Ensure diagonal peaks are negative (or positive) and cross-peaks have the same phase (for large molecules) or opposite phase (for small molecules). For carbazoles (medium size), this can be tricky; ROESY is a backup if NOESY signals are zero.

• The Check: Locate the most downfield aromatic signals (typically H4/H5). Look for an off-diagonal correlation between them.

Decision Logic Flowchart

Use this logic gate to finalize your structural assignment.

Figure 2: Decision tree for assigning carbazole regioisomers based on NMR data.

References

• Royal Society of Chemistry (RSC) . Synthesis and structures of brominated dyes (Carbazole derivatives). [Link]

• National Institutes of Health (NIH) / PMC . Synthesis, Anti-Cancer and Anti-Migratory Evaluation of 3,6-Dibromocarbazole. [Link]

• University of Ottawa NMR Facility . What Mixing Time Should I Use for My 2D-NOESY Measurements? [Link]

• Stanford University NMR Facility . NOESY Experimental Parameters and Setup. [Link]

Sources

• 1. The Intermolecular NOE Depends on Isotope Selection: Short Range vs Long Range Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the Thermal Stability of Chloro-Bromo-Methoxyquinolines: A Comparative TGA/DSC Analysis

In the landscape of pharmaceutical development, the quinoline scaffold remains a cornerstone for designing novel therapeutic agents due to its broad spectrum of biological activities. The introduction of various substituents, such as halogens and methoxy groups, allows for the fine-tuning of a molecule's physicochemical properties, including its thermal stability. This guide provides a comprehensive comparison of the thermal stability of isomeric chloro-bromo-methoxyquinolines, leveraging the powerful analytical techniques of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). As drug development professionals, understanding the thermal behavior of these compounds is paramount for ensuring drug product stability, processing, and shelf-life.

This document is structured to provide not just experimental data, but also the underlying scientific rationale for the analytical approach, data interpretation, and the influence of molecular structure on thermal stability.

The Critical Role of Thermal Stability in Drug Development

The journey of a drug candidate from discovery to a marketable product is fraught with challenges, with stability being a critical quality attribute. Thermal instability can lead to degradation, loss of potency, and the formation of potentially toxic impurities. For chloro-bromo-methoxyquinolines, which are often synthesized and processed at elevated temperatures, a thorough understanding of their thermal behavior is non-negotiable.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are indispensable tools in this endeavor.[1] TGA provides quantitative information on mass changes as a function of temperature, indicating decomposition temperatures and the presence of volatiles.[2][3][4] DSC, on the other hand, measures the heat flow associated with thermal transitions, such as melting, crystallization, and decomposition, providing insights into the energetics of these processes.[5]

Experimental Design: A Self-Validating Protocol

To ensure the scientific rigor and trustworthiness of our thermal analysis, a meticulously designed experimental protocol is essential. The following sections detail the methodology for TGA and DSC analysis of our model chloro-bromo-methoxyquinoline isomers.

Materials

For this comparative study, we will consider three hypothetical isomers of chloro-bromo-methoxyquinoline to illustrate the impact of substituent positioning on thermal stability:

• CBQ-1: 4-Bromo-7-chloro-2-methoxyquinoline

• CBQ-2: 3-Bromo-4-chloro-7-methoxyquinoline

• CBQ-3: 4-Bromo-3-chloro-6-methoxyquinoline

These compounds were selected to represent variations in the substitution pattern on the quinoline ring.

Thermogravimetric Analysis (TGA) Protocol

The TGA experiments are designed to determine the onset of decomposition and the overall thermal stability of the isomers.

Instrumentation: A calibrated TGA instrument capable of controlled heating rates and atmosphere.

Experimental Parameters:

• Sample Mass: 5-10 mg (to ensure representative analysis and minimize thermal gradients).

• Heating Rate: 10 °C/min (a common rate that provides good resolution of thermal events).

• Temperature Range: 25 °C to 600 °C (to cover the full decomposition profile).

• Atmosphere: Nitrogen (60 mL/min) to prevent oxidative degradation and focus on the inherent thermal stability of the compounds.[6]

• Crucible: Platinum or alumina crucibles.

Causality Behind Experimental Choices:

• The choice of a nitrogen atmosphere is critical to isolate the thermal decomposition from any oxidative processes, thus providing a clearer picture of the molecule's intrinsic stability.

• A heating rate of 10 °C/min is a standard practice that balances analysis time with the resolution of distinct decomposition steps. Slower rates can provide better separation of overlapping events, while faster rates can shift decomposition temperatures to higher values.

Differential Scanning Calorimetry (DSC) Protocol

DSC analysis will be performed to identify melting points and the enthalpy of fusion, which are important parameters for characterizing the solid-state properties of the compounds.

Instrumentation: A calibrated DSC instrument.

Experimental Parameters:

• Sample Mass: 2-5 mg (a smaller sample size is preferred for DSC to ensure good thermal contact and minimize thermal lag).

• Heating Rate: 10 °C/min.

• Temperature Range: 25 °C to a temperature just below the onset of decomposition as determined by TGA.

• Atmosphere: Nitrogen (40 mL/min).

• Crucible: Hermetically sealed aluminum pans to prevent sublimation or evaporation before melting.

Causality Behind Experimental Choices:

• Hermetically sealed pans are crucial for obtaining accurate melting endotherms, especially for compounds that may exhibit some volatility.

• The temperature range is chosen to observe the melting transition without inducing significant decomposition, which could interfere with the melting endotherm.

Comparative Thermal Stability Analysis

The following sections present and discuss the hypothetical TGA and DSC data for the three chloro-bromo-methoxyquinoline isomers.

Thermogravimetric Analysis (TGA) Results

The TGA curves provide a clear visual representation of the thermal decomposition of the isomers. The key parameters extracted from these curves are the onset temperature of decomposition (Tonset) and the temperature of maximum decomposition rate (Tmax).

Table 1: Comparative TGA Data for Chloro-Bromo-Methoxyquinoline Isomers

Compound	Tonset (°C)	Tmax (°C)	Residue at 600 °C (%)
CBQ-1	285	305	< 1
CBQ-2	270	290	< 1
CBQ-3	295	315	< 1

Interpretation of TGA Data:

The Tonset is a critical indicator of thermal stability. Based on the hypothetical data, the order of thermal stability for the chloro-bromo-methoxyquinoline isomers is:

CBQ-3 > CBQ-1 > CBQ-2

This suggests that the substitution pattern significantly influences the stability of the quinoline ring. The positions of the electron-withdrawing halogen atoms and the electron-donating methoxy group can affect the bond dissociation energies within the molecule. For instance, the greater stability of CBQ-3 could be attributed to a substitution pattern that minimizes steric strain and electronic repulsion, thus requiring more energy to initiate decomposition. The decomposition of such brominated compounds often proceeds through the release of bromine atoms which can inhibit complete combustion.[7]

The single-step decomposition observed for all isomers, with minimal residue at 600 °C, is characteristic of the sublimation and/or complete decomposition of organic compounds into volatile products.

Differential Scanning Calorimetry (DSC) Results

The DSC thermograms provide information on the melting behavior of the isomers.

Table 2: Comparative DSC Data for Chloro-Bromo-Methoxyquinoline Isomers

Compound	Melting Point (Tm, °C)	Enthalpy of Fusion (ΔHf, J/g)
CBQ-1	106	85
CBQ-2	115	92
CBQ-3	125	105

Interpretation of DSC Data:

The melting point is an important physical property that is influenced by the crystal lattice energy and intermolecular forces. The hypothetical data shows that CBQ-3 has the highest melting point and enthalpy of fusion, suggesting stronger intermolecular interactions and a more stable crystal lattice. This higher lattice energy could contribute to its enhanced thermal stability observed in the TGA analysis.

A higher enthalpy of fusion indicates that more energy is required to break the crystal lattice, which often correlates with a more ordered and stable crystalline structure.

Visualizing the Workflow and Decomposition

To further clarify the experimental process and the proposed thermal degradation pathway, the following diagrams are provided.

Caption: Experimental workflow for TGA/DSC analysis.

Caption: Proposed thermal decomposition pathway.

Conclusion and Future Directions

This guide has demonstrated the utility of TGA and DSC in providing a comprehensive thermal stability profile of chloro-bromo-methoxyquinoline isomers. The hypothetical data illustrates that subtle changes in the substitution pattern on the quinoline ring can have a significant impact on both the melting behavior and the decomposition temperature of these compounds. Specifically, the isomer with the highest melting point and enthalpy of fusion also exhibited the greatest thermal stability.

For researchers and drug development professionals, these findings underscore the importance of early-stage solid-state characterization. A thorough understanding of the thermal properties of drug candidates is crucial for guiding formulation development, selecting appropriate processing conditions, and ensuring the overall quality and stability of the final drug product.

Future work should involve coupling the TGA instrument with a mass spectrometer (TGA-MS) or a Fourier-transform infrared spectrometer (TGA-FTIR) to identify the evolved gases during decomposition.[4] This would provide valuable mechanistic insights into the degradation pathways and help in identifying potential degradants.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3,4-Dibromo-5-chloro-8-methoxyquinoline

This guide provides essential, immediate safety and logistical information for the proper disposal of 3,4-Dibromo-5-chloro-8-methoxyquinoline. As a substituted quinoline containing multiple halogen atoms, this compound requires careful handling and adherence to strict disposal protocols to ensure personnel safety and environmental protection. This document is designed for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance grounded in established safety principles.

The core principle underpinning the disposal of this compound is that it must be treated as hazardous waste . Due to the presence of bromine and chlorine on an aromatic quinoline core, it is presumed to be persistent, potentially toxic, and capable of releasing hazardous substances upon improper handling or decomposition.[1][2][3] This guide is based on best practices for handling halogenated organic compounds and the known hazards of related quinoline derivatives.

Hazard Assessment & Rationale for Stringent Disposal

• Quinoline Core: The parent compound, quinoline, is a combustible liquid known to produce poisonous gases, such as nitrogen oxides, during a fire.[3] It is classified as a hazardous substance requiring specialized disposal.[3]

• Halogenation (Bromo- and Chloro- groups): Halogenated organic compounds are often toxic and environmentally persistent.[1] Their disposal is strictly regulated because improper methods, like uncontrolled incineration, can produce highly toxic and corrosive byproducts, including hydrobromic and hydrochloric acid.[1][4] Related halogenated quinolines are known to be harmful if swallowed and cause severe skin and eye irritation.[5][6]

Therefore, the only responsible course of action is to manage all waste containing 3,4-Dibromo-5-chloro-8-methoxyquinoline through a licensed hazardous waste stream. Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash .[7][8]

Personal Protective Equipment (PPE) & Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate PPE. All handling of the compound and its waste must be conducted within a certified chemical fume hood.[9][10][11]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[9][11]	Protects against splashes of liquid waste or contact with solid dust particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[9][10]	Prevents skin contact. Contaminated gloves must be disposed of as hazardous waste.[9]
Body Protection	A fully buttoned laboratory coat. A chemical-resistant apron is recommended for larger quantities.[9][10]	Protects against spills and contamination of personal clothing.
Respiratory	A NIOSH/MSHA-approved respirator may be required if there is a risk of aerosol or dust generation outside of a fume hood.[11]	Minimizes inhalation exposure, which is a primary route of chemical entry.

Step-by-Step Disposal Protocol

This protocol ensures that waste is managed safely from the point of generation to its final, compliant disposal.

Proper segregation is critical to prevent dangerous chemical reactions.[11]

• Create a Dedicated Waste Stream: Establish a specific waste stream for "Halogenated Organic Waste."[8]

• Do Not Mix: Do not mix 3,4-Dibromo-5-chloro-8-methoxyquinoline waste with other waste streams, particularly non-halogenated solvents, acids, bases, or oxidizing agents, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[7][8]

• Segregate Solids from Liquids:

  • Solid Waste: Contaminated consumables such as gloves, weighing paper, paper towels, and silica gel should be collected in a separate, clearly labeled solid waste container.

  • Liquid Waste: Unused solutions, reaction mixtures, and solvent rinses should be collected in a designated liquid waste container.

The choice of container is crucial for safe storage.

• Use Compatible Containers: Collect liquid waste in an approved hazardous waste container, typically made of high-density polyethylene (HDPE) or glass.[11][12] The container must have a screw-top cap to ensure it can be kept closed.[12]

• Inspect Containers: Ensure the waste container is in good condition, free from leaks, cracks, or rust.[12]

• Leave Headspace: Do not fill liquid waste containers to more than 80% capacity to allow for vapor expansion and prevent spills.

Proper labeling is a regulatory requirement and essential for safety.

• Affix a "Hazardous Waste" Label: As soon as you begin collecting waste, the container must be affixed with a completed Hazardous Waste label.[12]

• Use Full Chemical Names: Clearly list all contents using their full chemical names. Do not use abbreviations or chemical formulas.[8][12] For example, write "Waste 3,4-Dibromo-5-chloro-8-methoxyquinoline in Dichloromethane."

• Maintain a Log: For containers with mixed halogenated waste, keep a log of the chemical constituents and their approximate percentages near the container.

Waste must be stored safely pending pickup.

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when actively adding waste.[8][12]

• Designated Storage Area: Store waste in a designated, well-ventilated area, away from heat and ignition sources.[7]

• Secondary Containment: Store all liquid waste containers in a secondary containment bin or tray that is chemically compatible and large enough to hold the entire volume of the largest container.[12]

The final disposal must be handled by professionals.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.[11][12]

• Follow Institutional Procedures: Adhere to all institutional guidelines regarding waste accumulation time limits and pickup request procedures.

• Manifesting: Ensure all required paperwork (hazardous waste manifest) is completed accurately for the waste transporter. Your EHS department will typically manage this process.

Disposal Decision Workflow

The following diagram outlines the decision-making process for handling waste generated from work with 3,4-Dibromo-5-chloro-8-methoxyquinoline.

Caption: Decision workflow for proper segregation and disposal.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Small Spills (manageable by trained personnel):

  • Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.[7]

  • Contain the spill and prevent it from entering drains.[3][13]

  • Absorb the spilled material using an inert absorbent like vermiculite, dry sand, or spill pads.[3][7][13]

  • Carefully scoop the absorbed material into a compatible container.[9][10]

  • Seal the container, label it as "Hazardous Waste: Spill Debris," and dispose of it through the EHS department.[10]

  • Clean the spill area with an appropriate solvent and decontaminating solution, collecting all cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate all personnel from the immediate area.[3][13]

  • Secure and control access to the area.[3]

  • Contact your institution's EHS department or emergency response team immediately.[6][13]

• Personnel Exposure:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[9][11]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[9]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]

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Personal protective equipment for handling 3,4-Dibromo-5-chloro-8-methoxyquinoline

Comprehensive Safety and Handling Guide: 3,4-Dibromo-5-chloro-8-methoxyquinoline

This guide provides essential safety protocols and operational directives for handling 3,4-Dibromo-5-chloro-8-methoxyquinoline. As this is a highly functionalized and likely novel chemical entity, there is a lack of specific toxicological data. Therefore, the precautionary principle is paramount. This compound must be treated as a substance with significant and unknown potential hazards, deriving its risk profile from its core chemical structure: a halogenated quinoline. The procedures outlined below are designed to ensure the highest level of safety for all laboratory personnel.

Inferred Hazard Assessment: A Structural Causality Approach

The safety strategy for 3,4-Dibromo-5-chloro-8-methoxyquinoline is based on an expert assessment of its constituent parts.

• Quinoline Core Structure: Quinoline itself is a hazardous substance. Toxicological data on the parent compound and its derivatives indicate potential for genotoxicity (mutagenicity) and organ-specific toxicity, particularly targeting the liver and kidneys.[1][2] The metabolic activation of the quinoline ring system by liver enzymes is a key mechanism behind its hazardous properties.[1]

• Heavy Halogenation (Bromine & Chlorine): The presence of multiple halogen atoms (two bromine, one chlorine) on the aromatic rings significantly influences the compound's reactivity, biological activity, and persistence.[3] Halogenated organic compounds as a class present several risks:

  • Toxicity and Irritation: They are often skin and eye irritants.

  • Environmental Persistence: Many halogenated aromatics are not easily biodegradable and require specialized disposal.[4]

  • Hazardous Combustion Products: In the event of a fire, this compound will likely decompose to produce highly toxic and corrosive fumes, including hydrogen bromide, hydrogen chloride, and nitrogen oxides.[5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the first and most critical line of defense against exposure.[6] The following table outlines the minimum required PPE for any procedure involving this compound.

Protection Area	Required PPE	Rationale & Key Considerations
Primary Control	Certified Chemical Fume Hood	All manipulations of the solid compound and its solutions must be performed inside a properly functioning chemical fume hood to control respiratory hazards at the source.[7][8]
Hand Protection	Double-Gloving: Nitrile	Double-gloving is recommended as nitrile gloves have variable resistance to halogenated solvents.[8] Always inspect gloves for tears before use.[7] Remove the outer pair immediately upon contamination and wash hands thoroughly after all work.[9]
Eye & Face	Chemical Splash Goggles & Face Shield	ANSI-approved chemical splash goggles are mandatory.[7] A full-face shield must be worn over goggles during procedures with a heightened risk of splashes or exothermic events, such as transferring solutions or setting up reactions.[9][10]
Body Protection	Chemical-Resistant Laboratory Coat	A fully buttoned lab coat provides a crucial barrier against skin contact.[11] For tasks with significant splash potential, a chemical-resistant apron should be worn over the lab coat.
Foot Protection	Closed-Toe, Closed-Heel Shoes	Shoes must fully cover the foot to protect against spills.[12]
Respiratory	As-Needed Respirator	While the fume hood is the primary engineering control, respiratory protection may be required for large spills or emergency situations.[13][14] Use requires enrollment in a formal respiratory protection program with medical clearance and fit-testing.[10]

Operational Workflow: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination. The following protocol should be adopted as a standard operating procedure (SOP).

Pre-Handling Preparation

• Hazard Review: Before entering the lab, review this guide and any available Safety Data Sheets (SDS) for similar halogenated quinoline compounds.[7][12]

• Fume Hood Verification: Ensure the chemical fume hood is operational and has a current certification. Keep the sash at the lowest possible working height.[9]

• Area Designation: Clearly demarcate the work area within the hood.

• Assemble Materials: Have all necessary equipment, including spatulas, glassware, and pre-labeled waste containers, inside the fume hood before introducing the compound.

Handling and Experimental Use

Caption: Safe handling workflow for 3,4-Dibromo-5-chloro-8-methoxyquinoline.

Post-Handling Decontamination

• Surface Cleaning: Thoroughly wipe down the work surface inside the fume hood with an appropriate solvent and cleaning agent.

• Equipment: Non-disposable equipment should be decontaminated before being removed from the hood.

• PPE Removal: Remove gloves first, avoiding contact with bare skin, and dispose of them in the designated solid waste container. Remove lab coat and other PPE before leaving the laboratory area.[9][11]

• Hygiene: Wash hands with soap and water immediately after completing the work and removing PPE.[12]

Emergency Response Protocols

Immediate and correct response to an emergency is critical.

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek medical attention.

• Eye Exposure: Immediately flush eyes with an emergency eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[15]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention and provide the SDS or chemical name if possible.[15]

• Spill Response:

  • Small Spill (inside fume hood): Use a chemical spill kit containing an inert absorbent. Absorb the material, collect it in a sealed container, and label it for hazardous waste disposal.

  • Large Spill (outside fume hood): Evacuate the laboratory immediately. Alert personnel in adjacent areas and contact your institution's Environmental Health & Safety (EHS) department.[4]

Storage and Disposal Plan

Proper storage and disposal are legally required and essential for safety and environmental protection.

• Storage:

  • Store the compound in a tightly sealed, clearly labeled container.[8][16]

  • Keep it in a cool, dry, well-ventilated area designated for toxic chemicals.

  • Ensure it is segregated from incompatible materials, such as strong oxidizing agents.[8]

• Disposal:

  • This is a halogenated organic compound. All waste, including contaminated consumables (gloves, wipes) and solutions, must be collected in a dedicated, properly labeled "Halogenated Organic Waste" container.[4][17]

  • NEVER dispose of this material down the drain or in regular trash.[8]

  • Follow all institutional and local regulations for hazardous waste disposal.[18]

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